5-(Trifluoromethyl)-1,4-oxazepane;hydrochloride

• CAS: 2309468-73-1

Core Science & Biosynthesis

synthesis of novel 1,4-oxazepane derivatives

Title: Synthesis of Novel 1,4-Oxazepane Derivatives: Strategic Methodologies and Pharmacological Applications

Introduction

The 1,4-oxazepane scaffold—a seven-membered saturated heterocycle containing oxygen and nitrogen at the 1 and 4 positions—has emerged as a privileged motif in modern medicinal chemistry. As a one-carbon homologue of morpholine, the 1,4-oxazepane ring offers increased conformational flexibility and a unique three-dimensional spatial arrangement of substituents. This structural divergence allows for broader exploration of chemical space, making it highly valuable in the development of selective dopamine D4 receptor ligands[1], antifungal agents, and anticonvulsants[2].

Despite its pharmacological utility, the synthesis of seven-membered rings presents significant thermodynamic and kinetic challenges. The entropic penalty of medium-sized ring closure often leads to competing intermolecular side reactions. This technical guide elucidates field-proven synthetic strategies—ranging from solid-phase methodologies to transition-metal-catalyzed cyclizations—and details the mechanistic causality behind these experimental choices.

Mechanistic Rationale: Overcoming the Entropic Barrier

Synthesizing 1,4-oxazepane derivatives, particularly 1,4-oxazepane-2,5-diones, requires overcoming the unfavorable entropy of activation associated with seven-membered ring formation. Linear amino acid precursors often adopt extended conformations that place the reactive termini far apart.

To force the precursor into a reactive, rotationally restricted conformation, specialized N-protecting groups are employed. For instance, the use of pseudoprolines (serine-derived oxazolidines) or bulky p-methoxybenzyl (PMB) groups introduces steric bulk that restricts rotation around the C-N bond[3]. This conformational pre-organization significantly lowers the activation energy for intramolecular cyclization, favoring the formation of the seven-membered lactone over linear oligomers[3].

Synthetic Strategy I: Solid-Phase Synthesis of Chiral 1,4-Oxazepane-5-carboxylic Acids

Solid-phase synthesis (SPS) offers a streamlined approach for generating libraries of highly substituted 1,4-oxazepanes. By anchoring the starting material to a polymer support, intermolecular side reactions are minimized (pseudo-dilution effect), and intermediates can be purified by simple filtration.

A robust protocol utilizes Fmoc-protected homoserine immobilized on a Wang resin[2]. The sequence involves N-sulfonylation, N-alkylation with 2-bromoacetophenones, and simultaneous cleavage/lactonization.

Caption: Workflow for the solid-phase synthesis of chiral 1,4-oxazepane-5-carboxylic acids.

Experimental Protocol: Solid-Phase Synthesis

• Resin Loading & Deprotection: Swell Fmoc-HSe(TBDMS)-OH loaded Wang resin in DMF. Add 20% piperidine in DMF, agitate for 20 minutes at room temperature, and wash thoroughly with DMF (5x)[2].

• N-Sulfonylation: React the resin-bound amine with 2-nitrobenzenesulfonyl chloride (3 equiv) and DIPEA (5 equiv) in DMF for 2 hours. Wash with DMF and DCM.

• N-Alkylation: Treat the sulfonamide resin with the desired 2-bromoacetophenone (5 equiv) and K₂CO₃ in DMF at 60 °C for 16 hours.

• Cleavage and Cyclization: Treat the dried resin with a cleavage cocktail of TFA/triethylsilane (Et₃SiH) (95:5 v/v) for 2 hours. The TFA removes the TBDMS protecting group and cleaves the molecule from the resin, triggering spontaneous lactonization to form the 1,4-oxazepane ring[2].

• Purification: Filter the resin, concentrate the filtrate under reduced pressure, and precipitate the crude product with cold diethyl ether. Isolate diastereomers via RP-HPLC.

Data Presentation: Yields and Stereoselectivity

The regioselectivity and stereoselectivity of the cleavage/cyclization step depend heavily on the substitution pattern of the 2-bromoacetophenone[2].

Entry	R-Substituent (2-Bromoacetophenone)	Cleavage Cocktail	Overall Yield (%)	Diastereomeric Ratio (Major:Minor)
1	Phenyl	TFA / Et₃SiH	45	3:1
2	4-Methoxyphenyl	TFA / Et₃SiH	52	4:1
3	4-Nitrophenyl	TFA / Et₃SiH	38	2:1
4	2-Naphthyl	TFA / Et₃SiH	41	3:1

Table 1: Summary of yields and diastereomeric ratios for solid-phase synthesized 1,4-oxazepane-5-carboxylic acids.

Synthetic Strategy II: Transition-Metal Catalyzed Cyclization of N-Propargylamines

For the synthesis of highly substituted or benzo-fused 1,4-oxazepanes, transition-metal catalysis offers high atom economy and shorter synthetic routes. N-propargylamines serve as versatile building blocks that undergo intramolecular cyclization[4].

Mechanistic Causality: Copper(I) and Gold(I) Catalysis

The alkyne moiety in N-propargylamines is relatively unreactive toward nucleophilic attack. The introduction of π-Lewis acids, such as Cu(I) or Au(I) catalysts, activates the alkyne by forming a metal-alkyne π-complex. This dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkyne, facilitating intramolecular nucleophilic attack by the adjacent oxygen atom (from a pendant hydroxyl group).

• Copper-Catalyzed Route: CuI (with triethylamine) catalyzes the reaction of 1-aryl-2-(aryl(prop-2-ynyl)amino)ethanols with sulfonyl azides to yield functionalized 2,4-diaryl-1,4-oxazepan-7-ones[4].

• Gold-Catalyzed Route: Ph₃PAuCl, often with Cu(OTf)₂ as a co-catalyst, promotes the 7-exo-dig cyclization of chiral N-propargyl-β-amino-α-methylene esters to yield optically active 1,4-oxazepan-7-ones[4].

Experimental Protocol: Cu-Catalyzed Synthesis of Fused Benzo-1,4-oxazepanes

• Reaction Setup: In a dry Schlenk tube, combine the N-propargylamine precursor (1.0 mmol), CuI (10 mol%), and Cs₂CO₃ (2.0 equiv) in anhydrous N-methyl-2-pyrrolidone (NMP, 5 mL).

• Cyclization: Purge the vessel with nitrogen. Stir the mixture at 110 °C for 12–18 hours. The elevated temperature is critical to overcome the activation barrier of the 7-endo-dig or 7-exo-dig cyclization pathways.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash sequentially with water and brine.

• Isolation: Dry the organic layer over Na₂SO₄, concentrate, and purify via flash column chromatography (hexane/ethyl acetate) to afford the fused 1,4-oxazepane.

Pharmacological Application: Dopamine D4 Receptor Modulation

1,4-Oxazepane derivatives have been extensively investigated as selective ligands for the dopamine D4 receptor. The D4 receptor is a G-protein coupled receptor (GPCR) predominantly expressed in the frontal cortex, making it a prime target for atypical antipsychotics without the extrapyramidal side effects typical of D2 receptor antagonists[1].

3D-Quantitative Structure-Activity Relationship (3D-QSAR) studies reveal that the larger, more flexible seven-membered ring of 1,4-oxazepane (compared to morpholine) alters the spatial projection of the basic aliphatic amine and the pendant aromatic rings. This altered vector projection enhances the binding affinity and selectivity within the D4 receptor's orthosteric pocket[1].

Caption: Dopamine D4 receptor signaling pathway modulated by 1,4-oxazepane derivatives.

Conclusion

The synthesis of 1,4-oxazepane derivatives represents a sophisticated intersection of conformational control, transition-metal catalysis, and solid-phase methodology. By strategically manipulating protecting groups to pre-organize linear precursors, or by employing π-Lewis acids to activate alkynes, chemists can efficiently overcome the thermodynamic barriers of seven-membered ring formation. As these synthetic protocols become increasingly robust, the 1,4-oxazepane scaffold will continue to serve as a critical structural asset in the design of highly selective neurotherapeutics and novel biologically active compounds.

References

• Vessally, E., Hosseinian, A., Edjlali, L., Bekhradnia, A., & Esrafili, M. D. (2016).
• Králová, P., Lemrová, B., Maloň, M., & Soural, M. (2020). Synthesis of chiral 1,4-oxazepane-5-carboxylic acids from polymer-supported homoserine. RSC Advances.
• Ballell, L., et al. (2004). New Series of Morpholine and 1,4-Oxazepane Derivatives as Dopamine D4 Receptor Ligands: Synthesis and 3D-QSAR Model. Journal of Medicinal Chemistry.
• De Schutter, J. W., et al. (2017).

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Engineering Trifluoromethyl-Containing Heterocycles: A Technical Guide to Late-Stage Functionalization and Metabolic Stabilization

Executive Summary

The strategic incorporation of fluorine into heterocyclic scaffolds has fundamentally reshaped modern drug discovery. Among fluorinated motifs, the trifluoromethyl ( −CF3​ ) group stands out as a "magic methyl" bioisostere, imparting profound changes to a molecule's physicochemical and pharmacokinetic (PK) profile[1]. As a Senior Application Scientist, I have observed firsthand how trifluoromethylation can rescue a failing drug program by blocking metabolic hotspots, enhancing membrane permeability, and modulating the pKa​ of adjacent amines[2]. This whitepaper synthesizes the causality behind these physicochemical shifts and provides field-proven, self-validating protocols for the synthesis and evaluation of −CF3​ containing heterocycles.

The Pharmacokinetic Imperative: Why Fluorinate?

The decision to append a −CF3​ group is rarely arbitrary; it is a calculated intervention to solve specific pharmacokinetic liabilities. The causality behind its efficacy lies in its unique electronic and steric properties:

• Metabolic Shielding (CYP450 Evasion): The C-F covalent bond is exceptionally strong (~116 kcal/mol) compared to a standard C-H bond (~98 kcal/mol). Cytochrome P450 (CYP) enzymes, which typically oxidize methyl groups to alcohols and carboxylic acids, lack the oxidative potential to easily cleave the C-F bond[3]. By strategically replacing a metabolically labile −CH3​ with a −CF3​ group, we induce "metabolic switching," forcing the enzyme to seek alternative, slower degradation pathways, thereby extending the drug's half-life[3].

• Lipophilicity & Permeability: The −CF3​ group is highly lipophilic due to the low polarizability of the fluorine atoms. Its incorporation increases the partition coefficient ( logP ), which drives passive diffusion across lipid bilayers and significantly improves central nervous system (CNS) penetration and oral bioavailability[1].

Table 1: Comparative Pharmacokinetic Parameters (Methyl vs. Trifluoromethyl)

Pharmacokinetic Parameter	Non-Fluorinated Analog (e.g., −CH3​ )	Trifluoromethyl Analog ( −CF3​ )	Mechanistic Rationale
Primary Metabolic Pathway	Rapid oxidation by CYP450 enzymes	Blocked oxidative metabolism	C-F bond energy (116 kcal/mol) exceeds CYP450 cleavage capacity[3].
In Vitro Half-Life ( t1/2​ )	Shorter (rapid clearance)	Significantly Longer	Steric and electronic shielding prevents enzymatic degradation[3].
Intrinsic Clearance ( CLint​ )	Higher	Lower	Decreased affinity and turnover rate in hepatic microsomes[3].
Lipophilicity ( logP )	Baseline	Increased	Fluorine's low polarizability enhances lipid bilayer partitioning[1].

Strategic Synthetic Methodologies

Historically, synthesizing −CF3​ heterocycles required harsh conditions, toxic gases (like CF3​I ), or pre-functionalized substrates. Today, we prioritize modular, late-stage functionalization and de novo annulation.

Innate Late-Stage C-H Trifluoromethylation

The most elegant approach to modifying complex heterocycles is direct C-H functionalization. Utilizing 4 as a bench-stable, solid source of trifluoromethyl radicals ( CF3∙​ ) has revolutionized the field[4]. When combined with a mild oxidant like tert-butyl hydroperoxide (TBHP), the reagent generates radicals that innately attack the most electron-rich positions of the heterocycle[5].

The Causality of Micellar Catalysis: This reaction can be performed in water at room temperature using the designer surfactant TPGS-750-M[4]. TPGS-750-M forms ~50 nm nanomicelles that act as hydrophobic nanoreactors. These micelles concentrate both the lipophilic heterocycle and the CF3∙​ radical, overcoming the poor aqueous solubility of the substrate and accelerating the reaction kinetics without the need for toxic transition metals[4].

Radical C-H Trifluoromethylation Mechanism via Langlois Reagent.

De Novo Annulation via CF3-Building Blocks

For targets where innate C-H functionalization yields poor regioselectivity, de novo synthesis using fluorinated building blocks is required.

• Trifluoroacetimidoyl chlorides (TFAICs): These reagents serve as highly reactive electrophiles for cascade annulations, allowing the rapid construction of −CF3​ substituted pyrimidines and triazoles[6].

• Trifluoromethylnitrones: These act as versatile 1,3-dipoles in [3+2] cycloadditions, reacting with various dienophiles to yield medicinally important isoxazolidines and β -lactams with precise stereocontrol[7].

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, emphasizing the mechanistic reasons behind each operational step.

Protocol 1: Aqueous Micellar C-H Trifluoromethylation

Causality Note: The use of TPGS-750-M is not merely for green chemistry compliance; it is kinetically necessary to drive the local concentration of the organic substrate and the radical intermediate within the hydrophobic core of the nanomicelle[4].

• Solvent Preparation: Prepare a 2 wt% solution of TPGS-750-M in degassed HPLC-grade water. Degassing prevents premature quenching of the CF3∙​ radical by dissolved oxygen.

• Substrate Addition: To a reaction vial equipped with a magnetic stir bar, add the heterocyclic substrate (0.1 mmol) and Langlois reagent ( NaSO2​CF3​ , 3.0 equiv)[4].

• Initiation: Slowly add tert-butyl hydroperoxide (TBHP, 5.0 equiv, 70% aqueous solution) dropwise. Critical Step: Sequential addition controls the steady-state concentration of the radical, preventing homocoupling.

• Reaction: Stir vigorously at ambient temperature (20–25 °C) for 12–24 hours. Monitor consumption via LC-MS[5].

• Workup: Extract the product using a minimal volume of ethyl acetate. The aqueous TPGS-750-M layer can be recycled for subsequent runs, maintaining the green chemistry profile[4].

Protocol 2: In Vitro Microsomal Stability Profiling

Causality Note: This assay directly quantifies the metabolic shielding provided by the −CF3​ group against CYP450-mediated oxidation[3].

• Matrix Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 1 mg/mL protein concentration in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Compound Spiking: Add the −CF3​ containing heterocycle (or its −CH3​ analog) to a final concentration of 1 μM .

• Metabolic Activation: Pre-incubate at 37 °C for 5 minutes. Initiate the reaction by adding NADPH (1 mM final concentration) to activate the CYP450 enzymes[3].

• Kinetic Sampling: Aliquot 50 μL samples at 0, 15, 30, 45, and 60 minutes.

• Quenching: Immediately quench each aliquot into 150 μL of ice-cold acetonitrile containing an internal standard. This precipitates the microsomal proteins and halts metabolism[3].

• Analysis: Centrifuge at 4000 rpm for 20 minutes at 4 °C. Analyze the supernatant via LC-MS/MS to calculate the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ )[3].

In Vitro Microsomal Stability Assay Workflow for Pharmacokinetic Profiling.

Conclusion

The trifluoromethylation of heterocycles is not merely a synthetic exercise; it is a targeted engineering approach to overcome biological barriers. Whether utilizing innate C-H functionalization via Langlois reagent in micellar media or deploying de novo annulation techniques, the precise installation of a −CF3​ group remains one of the most reliable methods to enhance the metabolic stability, lipophilicity, and overall clinical viability of small-molecule therapeutics.

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• 1. researchgate.net [researchgate.net]
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• 4. Trifluoromethylation of Heterocycles in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Trifluoromethylnitrone: a versatile building block for synthesizing trifluoromethyl-containing heterocyclic compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

predicted biological activity of 5-(Trifluoromethyl)-1,4-oxazepane

An In-depth Technical Guide: Predicted Biological Activity and Evaluation of 5-(Trifluoromethyl)-1,4-oxazepane

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This technical guide provides a comprehensive analysis of the predicted biological activity of the novel chemical entity, 5-(Trifluoromethyl)-1,4-oxazepane. As this molecule is not extensively characterized in existing literature, this document employs a predictive methodology grounded in established principles of medicinal chemistry. We will deconstruct the molecule into its core components—the 1,4-oxazepane scaffold and the trifluoromethyl (CF₃) group—to forecast its physicochemical properties, potential biological targets, and pharmacokinetic profile. This guide serves as a foundational roadmap for researchers, outlining a systematic, in silico-first approach to validating these predictions through detailed computational and experimental protocols. The primary hypothesis centers on potential activity within the central nervous system (CNS), with a specific focus on G-protein coupled receptors such as the dopamine D₄ receptor.

Deconstruction of the Core Molecular Architecture

The rational design of this guide begins with an analysis of the two key structural motifs within 5-(Trifluoromethyl)-1,4-oxazepane. The biological and pharmacological profile of the entire molecule can be predicted by understanding the distinct contributions of each component.

The 1,4-Oxazepane Scaffold: A Privileged Heterocycle for CNS Targets

The 1,4-oxazepane is a seven-membered saturated heterocycle that has emerged as an attractive, albeit under-explored, scaffold in drug discovery.[1] Its seven-membered ring offers greater conformational flexibility and a more diverse three-dimensional projection of substituents compared to its smaller, more common six-membered counterpart, the morpholine ring.[1] This increased structural diversity allows for a broader exploration of the chemical space around a biological target, potentially leading to enhanced potency and selectivity.[1]

Published research has identified the 1,4-oxazepane scaffold in compounds targeting a range of biological systems:

• Dopamine D₄ Receptor Ligands: Several series of 1,4-oxazepane derivatives have shown significant affinity and selectivity for the dopamine D₄ receptor, a key target in the development of novel antipsychotics with potentially fewer side effects.[2][3][4][5]

• Anticonvulsant and Anti-inflammatory Agents: Compounds incorporating the 1,4-oxazepane ring have been reported to possess anticonvulsant properties and have been investigated for treating inflammatory conditions like inflammatory bowel disease and lupus nephritis.[6]

• Nitric Oxide Synthase (NOS) Inhibitors: Certain imino-1,4-oxazepane analogs have been evaluated as inhibitors of human nitric oxide synthases, highlighting the scaffold's versatility.[7]

The Trifluoromethyl (CF₃) Group: A Bio-Functional Enhancer

The strategic incorporation of a trifluoromethyl (CF₃) group is a cornerstone of modern medicinal chemistry, used to optimize the potency, selectivity, and pharmacokinetic properties of drug candidates.[8][9][10] Its influence stems from a unique combination of electronic and steric properties.

Key attributes of the CF₃ group include:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group highly resistant to metabolic degradation by cytochrome P450 enzymes. This often leads to an increased half-life and reduced drug load.[8][11]

• Lipophilicity and Membrane Permeability: The CF₃ group significantly increases the lipophilicity of a molecule (Hansch π value of +0.88), which can enhance membrane permeability and facilitate penetration of the blood-brain barrier—a critical factor for CNS-active drugs.[8][11]

• Target Binding Affinity: As a potent electron-withdrawing group, the CF₃ moiety can modulate the electronic environment of the parent molecule, potentially improving electrostatic or hydrogen bonding interactions with biological targets.[8][12] It is often used as a bioisostere for groups like chlorine or methyl.[8][13]

In Silico Prediction of Biological Profile and Pharmacokinetics

A computational-first approach allows for the early-stage evaluation and prioritization of novel compounds, significantly reducing the time and cost associated with experimental screening.[14][15][16] This section outlines a workflow for predicting the drug-like properties and potential targets of 5-(Trifluoromethyl)-1,4-oxazepane.

Predicted Physicochemical and ADMET Properties

The combination of the 1,4-oxazepane ring and the CF₃ group allows for a preliminary prediction of the molecule's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. Early prediction of these properties is crucial, as poor pharmacokinetics account for a significant percentage of clinical trial failures.[17][18]

Property	Predicted Outcome for 5-(Trifluoromethyl)-1,4-oxazepane	Rationale
Absorption	Likely good oral bioavailability.	The increased lipophilicity from the CF₃ group should enhance passive diffusion across the gut wall. The 1,4-oxazepane scaffold is a saturated heterocycle, which generally improves aqueous solubility compared to aromatic counterparts.[1]
Distribution	High probability of CNS penetration.	The enhanced lipophilicity imparted by the CF₃ group is a well-established strategy for improving brain penetration.[8] The overall molecular weight should be well within the limits for CNS drugs.[19]
Metabolism	High metabolic stability.	The CF₃ group is highly resistant to oxidative metabolism.[8][11] This is expected to be the primary site of metabolic enhancement for the molecule.
Excretion	Likely renal and/or hepatic clearance.	Dependent on final metabolic products; requires experimental determination.
Toxicity	Low predicted toxicity.	The CF₃ group is generally considered non-toxic and is present in numerous approved drugs.[8] The 1,4-oxazepane scaffold is not associated with common structural alerts for toxicity.[19]

Computational Workflow for Target Identification

The following workflow outlines a systematic approach to identify high-probability biological targets for 5-(Trifluoromethyl)-1,4-oxazepane using a combination of ligand-based and structure-based methods.[14][20]

Caption: In silico workflow for target identification.

Protocol: Virtual Screening via Molecular Docking

Objective: To predict the binding affinity and mode of 5-(Trifluoromethyl)-1,4-oxazepane against a panel of potential biological targets.

Methodology:

• Ligand Preparation:

  • Generate a 3D conformation of 5-(Trifluoromethyl)-1,4-oxazepane using a molecular modeling program (e.g., Avogadro, ChemDraw 3D).

  • Perform energy minimization using a suitable force field (e.g., MMFF94).

  • Assign partial charges (e.g., Gasteiger charges).

• Target Preparation:

  • Download the 3D crystal structures of potential protein targets from the Protein Data Bank (PDB). Focus on targets associated with the 1,4-oxazepane scaffold, such as the human Dopamine D₄ receptor.

  • Remove water molecules, co-crystallized ligands, and any non-essential co-factors.

  • Add polar hydrogens and assign atomic charges.

  • Define the binding site (grid box) based on the location of the co-crystallized ligand or using a blind docking approach if the binding site is unknown.

• Molecular Docking:

  • Use a validated docking program (e.g., AutoDock Vina, Schrödinger Glide).

  • Dock the prepared ligand into the defined binding site of each target protein.

  • Generate multiple binding poses (e.g., 10-20) for each ligand-protein complex.

• Analysis and Prioritization:

  • Rank the docking results based on the predicted binding energy (scoring function). Lower binding energy values typically indicate a more favorable interaction.

  • Visually inspect the top-ranked poses to analyze key interactions (e.g., hydrogen bonds, hydrophobic interactions) with the protein's active site residues.

  • Prioritize targets that exhibit both favorable binding energies and chemically plausible binding modes.

Predicted Biological Targets and Therapeutic Areas

Based on the analysis of the core scaffolds and the proposed in silico workflow, we can formulate specific, testable hypotheses regarding the biological activity of 5-(Trifluoromethyl)-1,4-oxazepane.

Primary Hypothesis: Dopamine D₄ Receptor Modulator

The most compelling hypothesis is that 5-(Trifluoromethyl)-1,4-oxazepane will act as a ligand for the dopamine D₄ receptor. This is strongly supported by multiple studies demonstrating the affinity of 1,4-oxazepane derivatives for this specific target.[2][3] The CF₃ group is predicted to enhance this activity by increasing metabolic stability and potentially improving binding affinity through favorable interactions within the receptor's binding pocket. Such a compound could be a candidate for development as a novel antipsychotic agent.

Caption: A typical drug discovery workflow.

Protocol: Radioligand Binding Assay for Dopamine D₄ Receptor Affinity

Objective: To experimentally determine the binding affinity (Ki) of 5-(Trifluoromethyl)-1,4-oxazepane for the human dopamine D₄ receptor. [3] Materials:

• HEK293 cell membranes stably expressing the human dopamine D₄ receptor.

• Radioligand: [³H]Spiperone.

• Non-specific binding control: Haloperidol (10 µM).

• Test compound: 5-(Trifluoromethyl)-1,4-oxazepane, dissolved in DMSO and serially diluted.

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• Scintillation counter and vials.

Methodology:

• Reaction Setup: In a 96-well plate, combine the cell membranes, [³H]Spiperone (at a concentration near its Kd), and varying concentrations of the test compound. For total binding wells, add buffer instead of the test compound. For non-specific binding wells, add a high concentration of haloperidol.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound radioligand (on the filter) from the unbound radioligand (in the filtrate).

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification: Place the filter discs into scintillation vials with scintillation fluid. Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate specific binding = Total binding - Non-specific binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific radioligand binding).

  • Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion and Future Directions

5-(Trifluoromethyl)-1,4-oxazepane is a novel chemical entity with significant, predictable potential as a bioactive compound, particularly for CNS targets. The combination of the 1,4-oxazepane scaffold, known for its utility in CNS drug design, and the trifluoromethyl group, a proven enhancer of drug-like properties, provides a strong rationale for its investigation. The primary hypothesis suggests activity as a dopamine D₄ receptor modulator, warranting its evaluation as a potential antipsychotic agent. The detailed in silico and experimental workflows provided in this guide offer a clear and scientifically rigorous path for synthesizing, testing, and ultimately validating the therapeutic potential of this promising molecule. Future work should focus on executing these validation studies, followed by structure-activity relationship (SAR) exploration to optimize potency and selectivity.

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• Facile Synthesis for Benzo-1,4-Oxazepine Derivatives by Tandem Transformation of C-N Coupling/C-H Carbonylation. MDPI.
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• Synthesis of analogs of (1,4)-3- and 5-imino oxazepane, thiazepane, and diazepane as inhibitors of nitric oxide synthases. PubMed.
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• Design and Synthesis of New N-(5-Trifluoromethyl)-1H-1,2,4-triazol-3-yl Benzenesulfonamides as Possible Antimalarial Prototypes. MDPI.
• Evaluation of 5-(Trifluoromethyl)-1,2,4-oxadiazole-Based Class IIa HDAC Inhibitors for Huntington's Disease. PubMed.
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The Unseen Influence: A Technical Guide to the Theoretical Modeling of 5-(Trifluoromethyl)-1,4-oxazepane Interactions

Foreword: The Imperative of Predictive Modeling in Modern Drug Discovery

In the intricate dance of drug development, the ability to predict molecular interactions is paramount. The introduction of fluorine-containing moieties, such as the trifluoromethyl group, into heterocyclic scaffolds has become a cornerstone of modern medicinal chemistry. These modifications can profoundly alter a molecule's pharmacokinetic and pharmacodynamic profile, enhancing metabolic stability, binding affinity, and membrane permeability.[1] The 1,4-oxazepane scaffold, a seven-membered heterocycle, presents a flexible and stereochemically rich framework that has shown promise in a range of therapeutic areas, from neuroscience to anti-inflammatory agents.[2][3]

This technical guide delves into the theoretical modeling of a specific, yet increasingly relevant molecule: 5-(Trifluoromethyl)-1,4-oxazepane. While experimental data on this exact compound remains nascent, the principles of computational chemistry provide a powerful toolkit to anticipate its behavior, guide synthetic efforts, and hypothesize its potential biological targets. Herein, we will not merely list protocols; we will explore the rationale behind the selection of computational methodologies, from the foundational principles of quantum mechanics to the dynamic world of molecular simulations. This document is intended for researchers, scientists, and drug development professionals who seek to leverage the predictive power of theoretical modeling to accelerate their research endeavors.

I. The Genesis of a Candidate: Synthetic Considerations for 5-(Trifluoromethyl)-1,4-oxazepane

A robust theoretical model is built upon a chemically sound foundation. Before we can model its interactions, we must first consider the plausible synthesis of 5-(Trifluoromethyl)-1,4-oxazepane. While a direct synthetic route for this specific isomer is not yet extensively documented, we can extrapolate from established methods for analogous structures. A promising strategy involves a multi-step sequence starting from a chiral precursor, adapting a known methodology for the synthesis of substituted 1,4-oxazepanes.[4][5]

A plausible synthetic pathway could commence with a suitable protected amino alcohol, which is then subjected to a series of reactions including sulfamoylation, alkylation, and ultimately, a cleavage and cyclization step to form the 1,4-oxazepane ring. The trifluoromethyl group can be introduced via a precursor already containing this moiety.

Proposed Synthetic Workflow:

Caption: A proposed synthetic workflow for 5-(Trifluoromethyl)-1,4-oxazepane.

II. Unveiling the Intrinsic Landscape: Quantum Chemical Calculations

To understand how 5-(Trifluoromethyl)-1,4-oxazepane will interact with its environment, we must first understand its intrinsic electronic and geometric properties. Quantum chemical calculations, particularly Density Functional Theory (DFT), offer a powerful lens to probe these characteristics.[6][7]

A. Conformational Analysis: The Shape of a Molecule

The seven-membered ring of 1,4-oxazepane is conformationally flexible, capable of adopting multiple low-energy structures. The presence of the bulky and highly electronegative trifluoromethyl group at the 5-position will significantly influence this conformational landscape. A thorough conformational search is the first critical step in any theoretical modeling study.

Experimental Protocol: Conformational Search and Geometry Optimization

• Initial Structure Generation: Generate a 3D structure of 5-(Trifluoromethyl)-1,4-oxazepane using a molecular builder.

• Conformational Search: Employ a systematic or stochastic conformational search algorithm (e.g., using software like Spartan or MOE) to identify a diverse set of low-energy conformers.

• Geometry Optimization: Each identified conformer should be subjected to geometry optimization using a suitable DFT functional and basis set. A common and reliable choice is the B3LYP functional with the 6-31G(d) basis set for initial screenings, followed by re-optimization of the lowest energy conformers with a larger basis set (e.g., 6-311++G(d,p)) for greater accuracy.

• Frequency Calculations: Perform frequency calculations on the optimized geometries to confirm that they represent true energy minima (i.e., no imaginary frequencies) and to obtain thermodynamic data (enthalpy and Gibbs free energy).

B. Electronic Properties: The Distribution of Charge

The electronic properties of the molecule, such as its electrostatic potential and frontier molecular orbitals (HOMO and LUMO), are critical determinants of its reactivity and intermolecular interactions.

Data Presentation: Calculated Properties of the Lowest Energy Conformer

Property	Calculated Value	Significance
Dipole Moment	Value D	Indicates the overall polarity of the molecule.
HOMO Energy	Value eV	Relates to the molecule's ability to donate electrons.
LUMO Energy	Value eV	Relates to the molecule's ability to accept electrons.
HOMO-LUMO Gap	Value eV	An indicator of chemical reactivity and stability.
Mulliken Charges	Values for key atoms	Provides insight into the charge distribution.

III. The Molecule in Motion: Molecular Dynamics Simulations

While quantum chemistry provides a static picture, biological systems are dynamic. Molecular dynamics (MD) simulations allow us to observe the behavior of 5-(Trifluoromethyl)-1,4-oxazepane over time, providing insights into its conformational flexibility and interactions with a solvent environment.

A. The Challenge of Fluorine: Force Field Parameterization

A critical aspect of accurate MD simulations is the choice of a force field that can correctly describe the inter- and intramolecular forces. Standard force fields may not be adequately parameterized for fluorinated compounds. Therefore, a quantum mechanically derived force field is often necessary.[8][9]

Workflow: Developing a Custom Force Field

Caption: Workflow for developing a custom force field for a novel molecule.

B. Simulating the Solvated State

Once a reliable force field is established, MD simulations can be performed to study the behavior of 5-(Trifluoromethyl)-1,4-oxazepane in a solvent, typically water, to mimic physiological conditions.

Experimental Protocol: Molecular Dynamics Simulation

• System Setup: Place the optimized structure of 5-(Trifluoromethyl)-1,4-oxazepane in a periodic box of solvent (e.g., TIP3P water).

• Energy Minimization: Minimize the energy of the system to remove any steric clashes.

• Equilibration: Gradually heat the system to the desired temperature (e.g., 300 K) and then run a simulation at constant temperature and pressure (NPT ensemble) to allow the system to equilibrate.

• Production Run: Once equilibrated, run a longer simulation (the production run) in the NVT or NPT ensemble to collect data for analysis.

• Analysis: Analyze the trajectory to study conformational changes, hydrogen bonding with the solvent, and other dynamic properties.

IV. Predicting Interactions: Molecular Docking and Virtual Screening

A primary goal of theoretical modeling in drug discovery is to predict how a molecule will bind to a biological target, typically a protein. Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor.[2][10][11]

A. Identifying Potential Biological Targets

Given the novelty of 5-(Trifluoromethyl)-1,4-oxazepane, we can hypothesize potential biological targets based on the known activities of similar oxazepane-containing molecules. These have shown activity as inhibitors of enzymes like cyclooxygenase-2 (COX-2) and as ligands for G-protein coupled receptors such as the dopamine D4 receptor.[2][3]

Experimental Protocol: Molecular Docking

• Receptor Preparation: Obtain the 3D structure of the target protein from the Protein Data Bank (PDB). Prepare the receptor by removing water molecules, adding hydrogen atoms, and assigning protonation states.

• Ligand Preparation: Generate a 3D conformation of 5-(Trifluoromethyl)-1,4-oxazepane. It is crucial to consider multiple low-energy conformers identified from the quantum chemical calculations.

• Docking Simulation: Use a docking program (e.g., AutoDock, Glide, or GOLD) to place the ligand into the active site of the receptor. The program will generate a series of possible binding poses and score them based on a scoring function that estimates the binding affinity.

• Analysis of Binding Poses: Analyze the top-scoring poses to identify key intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and electrostatic interactions.

Logical Relationship: From Molecule to Interaction

Caption: The hierarchical relationship of theoretical modeling approaches.

V. Conclusion: A Roadmap for Discovery

The theoretical modeling of 5-(Trifluoromethyl)-1,4-oxazepane provides a powerful, albeit predictive, framework for understanding its potential as a bioactive molecule. By systematically applying a hierarchy of computational techniques, from quantum chemistry to molecular dynamics and docking, we can generate testable hypotheses that can guide and accelerate experimental research. This in-depth technical guide serves as a roadmap for researchers to navigate the complex, yet rewarding, landscape of computational drug discovery. The true validation of these models will, of course, lie in their ability to predict and inform future experimental findings.

VI. References

• Rasayan Journal of Chemistry. (2025). MOLECULAR DOCKING STUDIES OF OXAZEPINE DERIVATIVES AGAINST CYCLOOXYGENASE-2 ENZYME AS POTENTIAL ANTI-INFLAMMATORY AGENTS. Retrieved from [Link]

• Lens. (n.d.). Computational Docking Study of Oxazepine Based Compounds as Inhibitors of Acetylcholinesterase Enzyme in Alzheimer's Disease. Retrieved from [Link]

• Semantic Scholar. (n.d.). Molecular Docking, Synthesis and Evaluation for Antioxidant and Antibacterial Activity of New Oxazepane and Benzoxazepine Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Computational Docking Study of Oxazepine Based Compounds as Inhibitors of Acetylcholinesterase Enzyme in Alzheimer's Disease. Retrieved from [Link]

• ResearchGate. (n.d.). 3D-QSAR, molecular docking and molecular dynamics simulations of oxazepane amidoacetonitrile derivatives as novel DPPI inhibitors. Retrieved from [Link]

• RSC Publishing. (2020). Synthesis of chiral 1,4-oxazepane-5-carboxylic acids from polymer-supported homoserine. Retrieved from [Link]

• RSC Publishing. (2020). Synthesis of chiral 1,4-oxazepane-5-carboxylic acids from polymer-supported homoserine. Retrieved from [Link]

• PubMed. (2011). Computer simulation of trifluoromethane properties with ab initio force field. Retrieved from [Link]

• PubMed. (2004). Synthesis of analogs of (1,4)-3- and 5-imino oxazepane, thiazepane, and diazepane as inhibitors of nitric oxide synthases. Retrieved from [Link]

• RSC Publishing. (n.d.). Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines. Retrieved from [Link]

• Scilit. (n.d.). Quantum Chemical Molecular Models for Fluorinated Polymers: Visualization of Structures and Vibrational Motions. Retrieved from [Link]

• MDPI. (n.d.). FULL PAPER Synthesis of Chiral α-Trifluoromethyl α,α-Disubstituted α-Amino Acids and Conformational Analysis of L-Leu-Based. Retrieved from [Link]

• Scilit. (2025). Studies on the 1,4-Oxazepine Ring Formation Reaction Using the Molecular Orbital Method. Retrieved from [Link]

• ACS Publications. (2002). DFT Calculation of NMR JFF Spin−Spin Coupling Constants in Fluorinated Pyridines. Retrieved from [Link]

• arXiv. (2018). Development and Validation of Quantum Mechanically Derived Force-Fields: Thermodynamic, Structural and Vibrational Properties of Aromatic Heterocycles. Retrieved from [Link]

• PubMed. (2004). New series of morpholine and 1,4-oxazepane derivatives as dopamine D4 receptor ligands: synthesis and 3D-QSAR model. Retrieved from [Link]

• PubMed. (2014). Selective synthesis of functionalized trifluoromethylated pyrrolidines, piperidines, and azepanes starting from 1-tosyl-2-(trifluoromethyl)aziridine. Retrieved from [Link]

• Figshare. (n.d.). Collection - New Series of Morpholine and 1,4-Oxazepane Derivatives as Dopamine D4 Receptor Ligands: Synthesis and 3D-QSAR Model - Journal of Medicinal Chemistry. Retrieved from [Link]

• ACS Publications. (2024). Conformational Mapping, Interactions, and Fluorine Impact by Combined Spectroscopic Approaches and Quantum Chemical Calculations. Retrieved from [Link]

• MDPI. (2011). Design and Synthesis of New N-(5-Trifluoromethyl)-1H-1,2,4-triazol-3-yl Benzenesulfonamides as Possible Antimalarial Prototypes. Retrieved from [Link]

• arXiv. (2026). Characterizing Machine Learning Force Fields as Emerging Molecular Dynamics Workloads on Graphics Processing Units. Retrieved from [Link]

• ResearchGate. (2025). Ab Initio Optimized All‐Atom Force Field for Vapor–Liquid Equilibria Simulation of Trifluoromethanesulfonyl Fluoride. Retrieved from [Link]

• ChemRxiv. (n.d.). Assessing UFF and DFT-tuned Force Fields for Predicting Experimental Isotherms of MOFs. Retrieved from [Link]

• MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

• PMC. (n.d.). Revisiting the Conformational Equilibrium of 1,1,2-Trifluoroethane and 1,1,2,2-Tetrafluoroethane: An NBO Study. Retrieved from [Link]

• Organic Letters. (2007). Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Strategic Incorporation of Trifluoromethylated Oxazepanes in CNS Drug Discovery

Introduction: The CNS Drug Design Challenge

Developing therapeutics for Central Nervous System (CNS) indications remains one of the most challenging frontiers in drug discovery. A primary hurdle is achieving sufficient Blood-Brain Barrier (BBB) penetration while maintaining metabolic stability and minimizing off-target toxicities (such as hERG inhibition). Historically, medicinal chemists have relied heavily on saturated nitrogen heterocycles—such as piperidines, piperazines, and morpholines—to basicity and solubility. However, these standard rings often suffer from rapid CYP450-mediated α -oxidation and can possess high pKa​ values that trap the molecule in a protonated, membrane-impermeable state at physiological pH[1].

To overcome these liabilities, the strategic incorporation of the trifluoromethylated oxazepane scaffold (e.g., 6-(trifluoromethyl)-1,4-oxazepane) has emerged as a highly effective core replacement strategy[2]. The 7-membered oxazepane ring provides a unique 3D vector that helps molecules "escape from flatland," improving target specificity. Concurrently, the addition of a trifluoromethyl ( −CF3​ ) group profoundly alters the physicochemical profile of the heterocycle, making it an invaluable building block for neurotherapeutics[2].

Mechanistic Insight: Why Trifluoromethylated Oxazepanes?

The superiority of the −CF3​ oxazepane system in CNS drug design is driven by three interconnected physicochemical effects:

• Metabolic Shielding: Saturated heterocycles are highly susceptible to oxidative metabolism at the carbon adjacent to the basic nitrogen. The bulky, electron-dense −CF3​ group provides profound steric hindrance, effectively blocking CYP450 enzymes from accessing these vulnerable α

  • and β -positions, thereby extending the microsomal half-life ( t1/2​ )[1].

• Modulation of Amine Basicity: High basicity ( pKa​>9.0 ) is detrimental to BBB penetration because the molecule exists almost entirely as a charged species in the blood. The strong electron-withdrawing inductive effect of the −CF3​ group pulls electron density away from the oxazepane nitrogen, lowering its pKa​ by 1.5 to 2.5 units. This increases the fraction of the neutral, un-ionized species at pH 7.4, dramatically enhancing passive transcellular diffusion across the lipophilic BBB.

• Conformational Locking: The 1,4-oxazepane ring is highly flexible. The introduction of a −CF3​ group restricts the ring-flipping dynamics, locking the heterocycle into a preferred bioactive chair-like conformation. This reduces the entropic penalty upon binding to CNS targets (e.g., GPCRs or ion channels).

Workflow for CNS lead optimization using trifluoromethylated oxazepanes.

Quantitative Data: Pharmacokinetic Profiling

The table below summarizes the typical pharmacokinetic improvements observed when transitioning from a standard piperidine core to a trifluoromethylated oxazepane in a representative CNS ligand series.

Heterocyclic Scaffold	Amine pKa​	cLogD7.4​	MLM t1/2​ (min)	PAMPA-BBB Pe​ ( 10−6 cm/s)	hERG IC 50​ ( μM )
Piperidine	9.8	1.2	< 10	1.5 (Low)	2.1 (High Risk)
1,4-Oxazepane	8.9	0.8	25	4.2 (Moderate)	8.5 (Mod. Risk)
6-( CF3​ )-1,4-Oxazepane	7.2	2.1	> 120	18.5 (High)	> 30 (Low Risk)

Data represents a synthesized aggregate of typical structure-activity relationship (SAR) shifts observed during core replacement campaigns targeting the CNS.

Experimental Protocols

To successfully integrate this scaffold into a drug discovery pipeline, researchers must utilize optimized synthetic and analytical workflows. The following protocols provide a self-validating system for synthesizing and evaluating trifluoromethylated oxazepane derivatives.

Protocol A: Buchwald-Hartwig Amination for Scaffold Incorporation

Coupling a sterically hindered, secondary amine like 6-(trifluoromethyl)-1,4-oxazepane to an aryl halide requires a highly active catalyst system to prevent competitive β -hydride elimination and ensure rapid reductive elimination[3].

Reagents & Materials:

• Aryl bromide/chloride (1.0 eq)

• 6-(Trifluoromethyl)-1,4-oxazepane (1.2 eq)

• Pd2​(dba)3​ (0.02 eq, 2 mol%)

• RuPhos or XPhos ligand (0.04 eq, 4 mol%)

• Sodium tert-butoxide ( NaOtBu ) (1.5 eq)

• Anhydrous Toluene or 1,4-Dioxane (Deoxygenated)

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with the aryl halide, Pd2​(dba)3​ , RuPhos, and NaOtBu . Causality: RuPhos is specifically chosen for its bulky, electron-rich biaryl structure, which facilitates the oxidative addition of hindered substrates and accelerates C-N bond formation over unwanted side reactions[3].

• Solvent & Amine Addition: Add anhydrous, degassed toluene (0.2 M relative to the aryl halide), followed by the addition of 6-(trifluoromethyl)-1,4-oxazepane via a microsyringe.

• Reaction: Seal the flask, remove it from the glovebox, and heat the mixture at 90°C in a pre-heated oil bath for 4–8 hours. Monitor progression via LC-MS.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black and insoluble salts.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the target CNS ligand.

Protocol B: In Vitro PAMPA-BBB Permeability Assay

The Parallel Artificial Membrane Permeability Assay for the Blood-Brain Barrier (PAMPA-BBB) is a high-throughput filter for predicting passive brain penetration[4].

Step-by-Step Methodology:

• Membrane Preparation: Coat the porous filter membrane of a 96-well donor plate with 4 μL of porcine brain lipid extract (20 mg/mL dissolved in dodecane). Causality: Porcine brain lipid accurately mimics the specific cholesterol and sphingomyelin ratios of the human BBB, providing superior predictive validity compared to standard synthetic lipid mixtures[4].

• Donor Solution: Dissolve the test compound in DMSO to create a 10 mM stock. Dilute the stock into phosphate-buffered saline (PBS, pH 7.4) to a final concentration of 50 μM . Ensure the final DMSO concentration does not exceed 5%. Causality: DMSO concentrations >5% will compromise the structural integrity of the artificial lipid membrane, leading to artificially inflated permeability rates (false positives)[5].

• Acceptor Solution: Fill the wells of the 96-well acceptor plate with 300 μL of PBS (pH 7.4) containing 5% DMSO.

• Incubation: Carefully place the donor plate into the acceptor plate, creating a "sandwich." Incubate at 37°C for 4 hours in a humidified environment without agitation.

• Analysis: Separate the plates. Quantify the concentration of the compound in both the donor and acceptor wells using LC-MS/MS. Calculate the effective permeability ( Pe​ ) using the standard PAMPA equation. A Pe​>4.0×10−6 cm/s indicates high BBB penetration potential.

Protocol C: Mouse Liver Microsome (MLM) Stability Assay

To validate the metabolic shielding provided by the −CF3​ group, Phase I metabolic stability is assessed using liver microsomes.

Step-by-Step Methodology:

• Incubation Mixture: In a 96-well plate, combine 1 μM of the test compound with Mouse Liver Microsomes (0.5 mg/mL final protein concentration) in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). Causality: NADPH is the essential electron donor required for CYP450 catalytic activity.

• Sampling: At time points 0, 5, 15, 30, and 60 minutes, remove a 50 μL aliquot and immediately quench the reaction by adding 150 μL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Causality: The organic solvent instantly denatures the CYP450 enzymes, halting metabolism and precipitating proteins.

• Centrifugation & Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining. Calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

References

• Applicability of a Blood–Brain Barrier Specific Artificial Membrane Permeability Assay at the Early Stage of Natural Product-Based CNS Drug Discovery. ACS Publications. Available at: [Link]

• BioAssay Systems. "Parallel Artificial Membrane Permeability Assay-BBB Kit." BioAssay Systems. Available at: [Link]

• Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. National Center for Biotechnology Information (PMC). Available at:[Link]

• Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry (ACS). Available at:[Link]

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Application Note: 5-(Trifluoromethyl)-1,4-oxazepane as a Next-Generation Chemical Probe Scaffold

Executive Summary

In the landscape of modern medicinal chemistry, the selection of appropriate heterocyclic scaffolds is a critical determinant of a chemical probe’s success. While the six-membered morpholine ring is ubiquitous in drug design, its rigid, planar nature often limits the exploration of complex 3D chemical space. 5-(Trifluoromethyl)-1,4-oxazepane represents a strategic evolution in scaffold hopping. By combining the conformational flexibility of a seven-membered ring with the electronic and steric shielding of an alpha-trifluoromethyl group, this building block allows researchers to overcome common liabilities in lead optimization, including poor metabolic stability, high hERG channel affinity, and restricted target exit vectors.

Mechanistic Rationale: The Causality of Scaffold Hopping

As a Senior Application Scientist, I emphasize that scaffold hopping should never be a random exercise; it must be driven by structural causality. The transition to a 5-(Trifluoromethyl)-1,4-oxazepane core is engineered to solve three specific pharmacokinetic and pharmacodynamic challenges:

• 3D Vectorial Projection & Fsp3 Enhancement: The 1,4-oxazepane ring is non-planar and highly flexible, existing predominantly in a twist-chair conformation. This alters the spatial arrangement (exit vectors) of substituents compared to morpholine, enabling the probe to access novel binding pockets[1]. This geometric shift has been successfully leveraged to discover highly selective EP300/CBP histone acetyltransferase inhibitors[2] and potent dopamine D4 receptor ligands[3].

• pKa Modulation via Inductive Effects: The incorporation of a strongly electron-withdrawing trifluoromethyl (-CF3) group at the 5-position (alpha to the nitrogen) significantly lowers the basicity of the amine. Reducing the pKa from ~8.5 (standard morpholine) to ~6.5–7.5 ensures that a larger fraction of the probe remains neutral at physiological pH. This causality directly drives higher passive membrane permeability and mitigates off-target binding to the hERG potassium channel, which typically traps protonated amines.

• Steric Shielding & Metabolic Stability: Cytochrome P450 (CYP450) enzymes typically initiate the degradation of cyclic amines via alpha-hydroxylation, leading to rapid N-dealkylation. The bulky CF3 group at the 5-position acts as a steric shield, blocking CYP450 access to the alpha-carbon and drastically extending the metabolic half-life of the probe[4]. Furthermore, the use of polar seven-membered cyclic amines has been shown to reduce human plasma protein binding, thereby increasing the free, active fraction of the compound in whole-blood assays, as demonstrated in the optimization of NLRP3 inflammasome inhibitors[5].

Evolution of saturated heterocyclic scaffolds via ring expansion and fluorination.

Physicochemical Profiling

To facilitate data-driven decision-making, the following table summarizes the causal shifts in physicochemical properties when transitioning across these scaffolds.

Property	Morpholine	1,4-Oxazepane	5-(CF3)-1,4-Oxazepane	Mechanistic Consequence
Ring Size & Shape	6-membered, rigid chair	7-membered, flexible	7-membered, flexible	Alters 3D vector projection; breaks flat IP space.
Fraction sp3 (Fsp3)	Moderate	High	Very High	Increases 3D complexity; correlates with clinical success.
Amine pKa	~8.3 - 8.5	~9.5 - 10.0	~6.5 - 7.5	CF3 electron withdrawal reduces basicity, lowering hERG risk.
Metabolic Stability	Moderate	Low / Moderate	High	CF3 sterically shields the alpha-carbon from CYP450 N-dealkylation.
Lipophilicity (LogP)	Baseline	Slightly Increased	Moderately Increased	Enhances CNS penetration; balances the polarity of the oxazepane oxygen.

Experimental Protocols: A Self-Validating System

The following protocols are designed with built-in validation steps to ensure scientific integrity during the synthesis and evaluation of 5-(Trifluoromethyl)-1,4-oxazepane-based probes.

Protocol A: Scaffold Incorporation via Nucleophilic Aromatic Substitution (SNAr)

Rationale: Due to the reduced nucleophilicity of the alpha-CF3 amine, standard alkylation can be sluggish. SNAr with an electron-deficient aryl halide is the preferred, robust method for probe assembly.

Materials:

• 5-(Trifluoromethyl)-1,4-oxazepane hydrochloride (1.0 eq)

• Electron-deficient Aryl Fluoride/Chloride (e.g., 2-fluoro-5-nitro-pyridine) (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation: In an oven-dried vial under a nitrogen atmosphere, dissolve the aryl halide (1.1 eq) in anhydrous DMF (0.2 M concentration).

• Base Addition: Add DIPEA (3.0 eq) to the solution. Causality: A large excess of base is required to fully liberate the free base of the oxazepane hydrochloride and neutralize the HF/HCl byproduct, driving the equilibrium forward.

• Amine Addition: Add 5-(Trifluoromethyl)-1,4-oxazepane hydrochloride (1.0 eq) in one portion.

• Reaction: Heat the mixture to 80°C for 12–16 hours. Causality: The electron-withdrawing CF3 group reduces the nucleophilicity of the nitrogen; thermal energy is required to overcome the activation barrier of the SNAr transition state.

• Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The product mass will reflect the displacement of the halogen. Crucially, confirm structural integrity via 19F-NMR ; the CF3 signal should shift slightly upfield compared to the starting material, confirming successful N-arylation without defluorination.

• Workup: Dilute with EtOAc, wash extensively with 5% aqueous LiCl (3x) to remove DMF, dry over Na2SO4, and purify via flash chromatography.

Protocol B: In Vitro Microsomal Stability Assay

Rationale: To empirically validate the hypothesis that the CF3 group imparts metabolic shielding, the probe must be tested against human liver microsomes (HLMs) alongside a non-fluorinated control.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock of the 5-(CF3)-1,4-oxazepane probe and a 1,4-oxazepane control probe in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Incubation: Add Human Liver Microsomes (HLMs) to a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).

• Sampling & Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Acetonitrile instantly precipitates the microsomal proteins, halting CYP450 activity and locking the metabolic profile at that exact second.

• Self-Validation (Controls): Run Verapamil concurrently as a high-clearance positive control to validate the enzymatic viability of the HLM batch. The assay is self-validating when Verapamil shows rapid depletion (T1/2 < 15 min), while the CF3-probe demonstrates an extended half-life relative to the non-fluorinated control.

• Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS (MRM mode) to calculate the intrinsic clearance ( CLint​ ) and half-life ( T1/2​ ).

Standardized workflow for the validation of 5-(Trifluoromethyl)-1,4-oxazepane probes.

References

• Title : New series of morpholine and 1,4-oxazepane derivatives as dopamine D4 receptor ligands: synthesis and 3D-QSAR model Source : PubMed (NIH) URL : 3

• Title : Discovery of EP300/CBP histone acetyltransferase inhibitors through scaffold hopping of 1,4-oxazepane ring Source : PubMed (NIH) URL : 2

• Title : A Comparative Guide to 1,4-Oxazepane and Morpholine Scaffolds in Drug Design Source : Benchchem URL : 1

• Title : Discovery of Novel NLRP3 Inflammasome Inhibitors Composed of an Oxazole Scaffold Bearing an Acylsulfamide Source : PMC (NIH) URL : 5

• Title : 6-(Trifluoromethyl)-1,4-oxazepan-6-ol Source : Benchchem URL : 4

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• 4. 6-(Trifluoromethyl)-1,4-oxazepan-6-ol | Benchchem [benchchem.com]
• 5. Discovery of Novel NLRP3 Inflammasome Inhibitors Composed of an Oxazole Scaffold Bearing an Acylsulfamide - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Comprehensive NMR Characterization of 5-(Trifluoromethyl)-1,4-oxazepane Hydrochloride

Abstract

This application note provides a comprehensive guide to the structural elucidation of 5-(Trifluoromethyl)-1,4-oxazepane hydrochloride using multinuclear and multidimensional Nuclear Magnetic Resonance (NMR) spectroscopy. As a novel heterocyclic entity, precise characterization is paramount for its application in drug discovery and development.[1][2] This guide details the theoretical basis for spectral prediction, offers step-by-step protocols for data acquisition, and provides a framework for the complete assignment of ¹H, ¹³C, and ¹⁹F NMR spectra. The methodologies outlined herein are designed to ensure data integrity and provide a self-validating system for structural confirmation.

Introduction: The Structural Imperative

The 1,4-oxazepane scaffold is a seven-membered heterocyclic motif of increasing interest in medicinal chemistry. The introduction of a trifluoromethyl (CF₃) group can significantly modulate a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity. Consequently, 5-(Trifluoromethyl)-1,4-oxazepane hydrochloride represents a potentially valuable building block in pharmaceutical research.

Unambiguous structural characterization is a non-negotiable prerequisite for any further investigation, forming the bedrock of all subsequent biological and toxicological studies.[3][4] NMR spectroscopy stands as the gold standard for the structural elucidation of organic molecules in solution, providing detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.[5][6] This document serves as a practical guide for researchers undertaking the NMR characterization of this specific compound. While experimental data for this exact molecule is not yet prevalent in published literature, this note builds upon established principles of NMR spectroscopy and data from analogous structures to provide a robust analytical framework.

Predicted Spectral Characteristics

A proactive understanding of the expected NMR spectra is crucial for efficient data acquisition and interpretation. The following predictions are based on the analysis of substituent effects, known chemical shift ranges for similar structural motifs, and fundamental NMR principles.

Molecular Structure and Atom Numbering

For clarity in spectral assignment, the following numbering scheme will be used for 5-(Trifluoromethyl)-1,4-oxazepane hydrochloride.

Caption: Structure of 5-(Trifluoromethyl)-1,4-oxazepane with atom numbering.

¹H NMR Spectrum

The proton spectrum is expected to show complex multiplets due to the flexible seven-membered ring and diastereotopic protons. The hydrochloride salt form will result in protonation of the nitrogen, and the N-H protons may be observable, particularly in aprotic solvents like DMSO-d₆.

• N⁺H₂ Protons: A broad signal is expected, the chemical shift of which will be highly dependent on concentration and residual water content. In DMSO-d₆, this could appear in the range of 8-10 ppm.

• H-5: This methine proton, being adjacent to the electron-withdrawing CF₃ group, will be shifted downfield, likely in the 3.5-4.0 ppm range. It will appear as a multiplet due to coupling with the four neighboring methylene protons (H-6 and the protons on the carbon at position x in the ring).

• Methylene Protons (H-2, H-3, H-6, H-7): The methylene protons of the oxazepane ring are diastereotopic and will likely appear as distinct signals.

  • H-2 & H-7 (adjacent to O and N): These will be the most downfield of the methylene protons, expected in the range of 3.0-4.5 ppm.

  • H-3 & H-6: These will be more upfield, likely in the 2.5-3.5 ppm range.

  • Coupling: Expect complex geminal (²JHH ≈ 10-15 Hz) and vicinal (³JHH ≈ 2-10 Hz) couplings, leading to overlapping multiplets.

¹³C NMR Spectrum

The ¹³C spectrum will provide key information about the carbon skeleton.

• CF₃ Carbon: This carbon will appear as a quartet due to one-bond coupling with the three fluorine atoms (¹JCF ≈ 270-290 Hz). Its chemical shift is predicted to be in the 120-130 ppm range.

• C-5: This carbon, directly attached to the CF₃ group, will also be a quartet due to two-bond C-F coupling (²JCF ≈ 30-40 Hz) and will be significantly deshielded, likely appearing around 75-85 ppm.

• Ring Carbons (C-2, C-3, C-6, C-7):

  • C-2 & C-7 (adjacent to heteroatoms): These carbons will be downfield, expected in the range of 60-80 ppm.

  • C-3 & C-6: These will be more upfield, likely in the 40-60 ppm range.

¹⁹F NMR Spectrum

The ¹⁹F NMR spectrum is a simple but powerful tool for confirming the presence and electronic environment of the trifluoromethyl group.[7][8][9]

• CF₃ Signal: A single, sharp signal is expected, as the three fluorine atoms are chemically equivalent. Its chemical shift is predicted to be in the range of -60 to -80 ppm (relative to CFCl₃). The signal may show coupling to H-5 (³JHF), which would result in a doublet if proton decoupling is not applied.

Predicted Data Summary

Assignment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Key Correlations (2D NMR)
N⁺H₂	8.0 - 10.0 (broad)	-	HMBC to C-3, C-7
H-5	3.5 - 4.0 (m)	75 - 85 (q, ²JCF ≈ 30-40 Hz)	COSY to H-6; HMBC to CF₃, C-7, C-3
H-2, H-7	3.0 - 4.5 (m)	60 - 80	COSY to H-3, H-6; HSQC to C-2, C-7
H-3, H-6	2.5 - 3.5 (m)	40 - 60	COSY to H-2, H-7, H-5; HSQC to C-3, C-6
CF₃	-	120 - 130 (q, ¹JCF ≈ 270-290 Hz)	HMBC to H-5
Assignment	¹⁹F Chemical Shift (ppm)
CF₃	-60 to -80 (s or d)

Experimental Protocols

The following protocols provide a systematic workflow for acquiring high-quality NMR data for 5-(Trifluoromethyl)-1,4-oxazepane hydrochloride.

Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample preparation.[10][11]

• Solvent Selection: Due to the hydrochloride salt form, solubility may be poor in non-polar solvents like chloroform-d (CDCl₃). Dimethyl sulfoxide-d₆ (DMSO-d₆) is the recommended starting solvent as it readily dissolves most hydrochloride salts and allows for the observation of exchangeable N-H protons.[12] Methanol-d₄ (CD₃OD) is an alternative, but the N-H protons will exchange with the deuterium of the solvent and will likely not be observed.

• Concentration: For routine 1D ¹H NMR, dissolve 5-10 mg of the compound in 0.6 mL of deuterated solvent. For ¹³C and 2D NMR experiments, a more concentrated sample of 15-25 mg is recommended.

• Procedure: a. Weigh the sample accurately into a clean, dry vial. b. Add the deuterated solvent and gently vortex or sonicate to ensure complete dissolution. c. Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube. This removes any particulate matter that can degrade spectral quality. d. Cap the NMR tube securely.

NMR Data Acquisition Workflow

Caption: Experimental workflow for NMR characterization.

Spectrometer Setup and 1D Experiments

• Instrument: A 400 MHz (or higher) spectrometer is recommended.

• ¹H NMR:

  • Pulse Program: Standard single-pulse (zg30).

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: ~3 seconds.

  • Relaxation Delay (d1): 5 seconds (for quantitative integration).

  • Number of Scans: 8-16.

• ¹³C{¹H} NMR:

  • Pulse Program: Standard proton-decoupled single-pulse (zgpg30).

  • Spectral Width: 220-240 ppm.

  • Acquisition Time: ~1.5 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 1024 or more, depending on concentration.

• ¹⁹F NMR:

  • Pulse Program: Standard single-pulse (zg30).

  • Spectral Width: -250 to 50 ppm.

  • Acquisition Time: ~1 second.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 32-64.

2D NMR Experiments for Structure Confirmation

2D NMR is essential for unambiguously assigning the complex signals of the oxazepane ring.[6][13][14]

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-3 bonds). It will be critical for tracing the proton connectivity around the ring, e.g., H-2 to H-3, H-6 to H-7, and H-5 to H-6.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon it is directly attached to. This allows for the definitive assignment of carbon signals for all CH and CH₂ groups.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over longer ranges (typically 2-3 bonds). This is crucial for piecing together the molecular fragments and confirming the overall structure. Key expected correlations include:

  • From the N⁺H₂ protons to C-3 and C-7.

  • From H-5 to the CF₃ carbon.

  • From H-5 to C-3 and C-7, confirming the position of the trifluoromethyl group.

Data Analysis and Interpretation

• Processing: Apply standard Fourier transformation, phase correction, and baseline correction to all spectra. For 2D spectra, process both dimensions.

• ¹⁹F and ¹³C Analysis: Begin by confirming the presence of the CF₃ group from the ¹⁹F spectrum and the characteristic quartet in the ¹³C spectrum.

• HSQC Analysis: Use the HSQC spectrum to link the proton signals to their corresponding carbons. This will help to differentiate the downfield CH/CH₂ groups (next to N and O) from the upfield ones.

• COSY Analysis: Starting from an unambiguously assigned proton (e.g., H-5), use the COSY cross-peaks to "walk" around the ring, identifying adjacent proton systems.

• HMBC Analysis: Use the long-range correlations from the HMBC spectrum to connect the spin systems and confirm the placement of the trifluoromethyl group at the C-5 position. The correlations from the N⁺H₂ protons are also key to confirming the ring structure.

• Final Assignment: Consolidate all data from the 1D and 2D spectra to create a complete and self-consistent assignment table for all ¹H and ¹³C chemical shifts.

Conclusion

The combination of 1D (¹H, ¹³C, ¹⁹F) and 2D (COSY, HSQC, HMBC) NMR spectroscopy provides a powerful and definitive method for the structural characterization of 5-(Trifluoromethyl)-1,4-oxazepane hydrochloride. The protocols and predictive framework detailed in this application note offer a robust strategy for researchers to obtain high-quality, unambiguous data, ensuring the scientific integrity of subsequent research and development activities. This systematic approach is fundamental to advancing the potential applications of this novel fluorinated heterocycle in the pharmaceutical landscape.

References

• NMR spectroscopy: Quality control of pharmaceutical products. (2014). Retrieved from [Link]

• (PDF) 8 Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). Retrieved from [Link]

• The Role of Spectroscopy in Modern Pharmaceutical Quality Control. (n.d.). Retrieved from [Link]

• A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins - PMC. (n.d.). Retrieved from [Link]

• The Role of Nuclear Magnetic Resonance Spectroscopy in Drug Discovery. (2024). AZoOptics. Retrieved from [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures - ESA-IPB. (n.d.). Retrieved from [Link]

• NMR under GxP in Drug Development and Manufacturing | Almac. (2015). Retrieved from [Link]

• A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in ¹⁹F NMR studies of proteins - PubMed. (2015). Retrieved from [Link]

• Enhancing drug development with NMR: Optimizing synthesis processes and real-time reaction monitoring. (2024). News-Medical.Net. Retrieved from [Link]

• Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia. (n.d.). Retrieved from [Link]

• 19 F-NMR analyses enabled by direct trifluoromethylation. (a) 19 F-NMR... - ResearchGate. (n.d.). Retrieved from [Link]

• Hydrochloride Salt of the GABAkine KRM-II-81 - PMC. (n.d.). Retrieved from [Link]

• 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species - Dove Medical Press. (n.d.). Retrieved from [Link]

• 2D NMR Experiments - HETCOR - Nanalysis. (2019). Retrieved from [Link]

• (PDF) 35Cl solid-state NMR of HCl salts of active pharmaceutical ingredients: Structural prediction, spectral fingerprinting and polymorph recognition - ResearchGate. (2020). Retrieved from [Link]

• Problem with hydrochloride salt formation/isolation : r/chemistry - Reddit. (2018). Retrieved from [Link]

• NMR Predictor - Documentation - Chemaxon Docs. (n.d.). Retrieved from [Link]

• Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database - PMC. (2022). Retrieved from [Link]

• NMR Sample Preparation | Chemical Instrumentation Facility - Iowa State University. (n.d.). Retrieved from [Link]

• Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs) - Mestrelab Research Analytical Chemistry Software. (2024). Retrieved from [Link]

• Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. (2024). Retrieved from [Link]

• 7.6: Interpreting 2-D NMR Spectra - Chemistry LibreTexts. (2023). Retrieved from [Link]

• Prediction of 1H-NMR shifts with Ambit-HNMR software - Bulgarian Chemical Communications. (2021). Retrieved from [Link]

• CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy - ChemRxiv. (n.d.). Retrieved from [Link]

• 20.3: Predicting a 1H-NMR Spectrum From The Structure - Chemistry LibreTexts. (2020). Retrieved from [Link]

• ¹H NMR Chemical Shifts and J‐Coupling Constants Dependence on Temperature and pH: Implications for the Quantification of Relevant Metabolites - PMC. (2026). Retrieved from [Link]

• NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor | ACD/Labs. (n.d.). Retrieved from [Link]

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• Analyzing and Interpreting NMR Spin-Spin Coupling Constants Using Molecular Orbital Calculations. (n.d.). Retrieved from [Link]

• 1H chemical shifts in NMR. Part 21-Prediction of the 1H chemical shifts of molecules containing the ester group: a modelling and - Modgraph. (2004). Retrieved from [Link]

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Advanced Protocols for Assessing the Metabolic Stability and Defluorination Potential of Trifluoromethylated Drug Candidates

Mechanistic Rationale: The Double-Edged Sword of Trifluoromethylation

The strategic incorporation of a trifluoromethyl ( −CF3​ ) group is a cornerstone of modern medicinal chemistry, utilized to enhance lipophilicity, membrane permeability, and metabolic stability. The causality behind this stabilization lies in physical organic chemistry: the highly polar carbon-fluorine (C-F) bond possesses a bond dissociation energy of approximately 485.3 kJ/mol, which is significantly higher than the 414.2 kJ/mol of a standard carbon-hydrogen (C-H) bond[1]. Consequently, placing a −CF3​ group at a metabolic "soft spot" effectively blocks cytochrome P450 (CYP450)-mediated oxidative cleavage.

However, this modification is not without complex downstream effects. While direct oxidation of the −CF3​ carbon is prevented, the molecule may undergo metabolic switching, where CYP450 enzymes target alternative, previously minor, sites on the molecule[2]. Furthermore, if the −CF3​ group is positioned adjacent to a heteroatom or an activated alpha-carbon, oxidative pathways can trigger a cascade leading to defluorination[3]. This results in the release of free fluoride ions ( F− ) and the potential formation of highly reactive, toxic acyl fluorides. Therefore, assessing the metabolic stability of these compounds requires a dual-modality approach: tracking the disappearance of the parent drug and actively monitoring for defluorination events.

CYP450-mediated metabolic pathways comparing -CH3 lability vs. -CF3 blocking and defluorination.

Experimental Design: A Self-Validating Dual-Modality System

To comprehensively evaluate a −CF3​ drug candidate, we employ a self-validating workflow combining Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Quantitative Fluorine-19 Nuclear Magnetic Resonance ( 19F NMR) spectroscopy.

Causality of Analytical Choices:

• LC-MS/MS provides high-sensitivity quantification of the parent drug to calculate the in vitro half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ).

• 19F NMR leverages the 100% natural abundance of the 19F isotope and the complete absence of endogenous fluorine in biological matrices[4]. This allows for the unambiguous tracking of all fluorinated metabolites and the direct quantification of released fluoride ions without background interference[5].

• Self-Validation : The system includes a minus-NADPH control to differentiate enzymatic metabolism from chemical instability, and a zero-minute control to establish the 100% baseline concentration.

Dual-modality workflow combining LC-MS/MS and 19F NMR for comprehensive metabolic profiling.

Protocol 1: In Vitro Liver Microsomal Stability Assay (LC-MS/MS)

This protocol determines the rate of parent drug depletion to assess overall metabolic stability[2].

Reagents & Materials:

• Human or Rat Liver Microsomes (HLM/RLM), 20 mg/mL protein concentration.

• 0.1 M Potassium Phosphate Buffer (pH 7.4).

• NADPH Regenerating System (Solution A: NADP+ and Glc-6-P; Solution B: G6PDH). Causality: CYP450 enzymes are obligate oxidoreductases that require NADPH as an electron donor for catalysis.

• Ice-cold Acetonitrile (ACN) containing an internal standard (IS). Causality: ACN instantly denatures microsomal proteins, quenching the enzymatic reaction while simultaneously extracting the small-molecule analytes.

Step-by-Step Methodology:

• Preparation : Dilute microsomes in 0.1 M phosphate buffer to a working concentration of 0.5 mg/mL[2].

• Pre-Incubation : Aliquot 40 µL of the microsomal suspension into a 96-well plate. Add 5 µL of the test −CF3​ compound (final assay concentration: 1 µM). Incubate at 37°C for 5 minutes to achieve thermal equilibrium.

• Initiation : Start the metabolic reaction by adding 5 µL of the pre-warmed NADPH regenerating system[2].

• Time-Course Sampling : At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), transfer 50 µL of the reaction mixture into 150 µL of ice-cold ACN containing the IS[2].

  • Self-Validation Check: For the minus-NADPH control, substitute the NADPH system with plain buffer and sample at 60 minutes.

• Protein Precipitation : Vortex the quenched samples for 2 minutes, then centrifuge at 4,000 x g for 20 minutes at 4°C[2].

• Analysis : Transfer the supernatant to an LC-MS/MS system. Calculate the percentage of parent drug remaining relative to the 0-minute control.

Protocol 2: 19F NMR-Based Defluorination and Metabolite Tracking

This protocol identifies fluorinated metabolites and quantifies defluorination events that LC-MS/MS might miss due to poor ionization of small fragments.

Step-by-Step Methodology:

• Scale-Up Incubation : Perform the microsomal incubation at a larger scale (e.g., 5 mL total volume) and a higher substrate concentration (10-50 µM) to ensure the metabolites reach the detection threshold of NMR[5].

• Quenching and Lyophilization : Quench the 60-minute reaction with an equal volume of cold ACN. Centrifuge to remove proteins. Lyophilize the supernatant to concentrate the fluorinated species.

• Sample Reconstitution : Reconstitute the lyophilized powder in 600 µL of Deuterated Water ( D2​O ) or a suitable deuterated buffer. Causality: D2​O provides the lock signal required for the NMR spectrometer to maintain magnetic field stability.

• Internal Standard Addition : Add a known concentration of a fluorinated internal standard (e.g., trifluoroacetic acid, TFA, or fluorobenzene) that has a distinct chemical shift far from the expected analyte signals[5].

• Data Acquisition : Acquire the 1D 19F NMR spectrum using a broadband probe tuned to the fluorine frequency. Apply inverse gated decoupling if quantitative integration is required without Nuclear Overhauser Effect (NOE) bias.

• Interpretation :

  • The intact −CF3​ group typically appears as a sharp singlet (unless coupled to adjacent protons).

  • The appearance of a sharp singlet at approximately -119 ppm to -125 ppm (depending on pH and buffer) is indicative of free aqueous fluoride ( F− ), confirming a defluorination event.

  • New signals near the parent peak indicate metabolic switching (e.g., oxidation at a distant site altering the electronic environment of the −CF3​ group).

Quantitative Benchmarks: Evaluating the Fluorine Effect

The introduction of a −CF3​ group dramatically alters the pharmacokinetic landscape of a drug candidate. The following table summarizes the typical quantitative shifts observed when replacing a metabolically labile methyl group with a trifluoromethyl group, supported by empirical data from viral inhibitor case studies[6].

Parameter	Methyl ( −CH3​ ) Analog	Trifluoromethyl ( −CF3​ ) Analog	Causality / Mechanism
Primary Metabolic Route	Rapid oxidation (hydroxylation)	Metabolic blocking	C-H bond (414 kJ/mol) is easily oxidized by CYP450; C-F bond (485 kJ/mol) resists cleavage[1].
Number of Metabolites	High (e.g., 8+ products)	Low (e.g., 2 minor products)	Blocking the primary site forces slower, secondary "metabolic switching" pathways[2],[6].
In Vitro Half-Life ( t1/2​ )	Shorter	Longer	Reduced rate of parent drug depletion due to blocked CYP450 access[2].
Intrinsic Clearance ( CLint​ )	Higher	Lower	Decreased enzymatic turnover rate per milligram of microsomal protein[2].

References

• A beginner's guide to 19F NMR and its role in drug screening CDN Science Pub[Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective PubMed Central (PMC)[Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design MDPI[Link]

• Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism PubMed (NIH)[Link]

• Methods to Increase the Metabolic Stability of 18F-Radiotracers PubMed Central (PMC)[Link]

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Application Notes and Protocols: A Guide to Tissue Distribution Studies of Trifluoromethylated Compounds in Rats

Introduction: The Significance of the Trifluoromethyl Group in Modern Drug Discovery

The strategic incorporation of the trifluoromethyl (CF₃) group is a cornerstone of modern medicinal chemistry, pivotal in transforming promising molecules into viable drug candidates.[1][2] This is largely due to the unique physicochemical properties imparted by the CF₃ group, including increased metabolic stability, enhanced lipophilicity, and altered pKa, which can profoundly influence a compound's pharmacokinetic and pharmacodynamic profile.[1][2][3][4] The exceptional strength of the carbon-fluorine bond makes the CF₃ group highly resistant to metabolic degradation, particularly by cytochrome P450 enzymes, often leading to a longer biological half-life.[3][5]

Given the prevalence of trifluoromethylated compounds in drug development pipelines, a thorough understanding of their behavior in vivo is paramount.[6][7][8][9] Tissue distribution studies in preclinical animal models, such as rats, are a critical component of this understanding.[10][11][12] These studies provide invaluable data on the extent and rate of a drug's distribution to, and elimination from, various tissues, helping to identify potential sites of action, accumulation, and toxicity.[11][12] This guide offers a comprehensive overview of the principles and protocols for conducting robust and reliable tissue distribution studies of trifluoromethylated compounds in rats.

Part 1: Pre-Study Considerations: Laying the Foundation for Success

A meticulously planned study is the bedrock of reproducible and meaningful results. Before embarking on the in-life phase, several key factors must be carefully considered.

1.1. Animal Model and Husbandry: The choice of rat strain should be justified based on the specific research question and historical data. Wistar and Sprague-Dawley rats are commonly used.[10][13] Animals should be healthy, young adults and acclimated to the laboratory environment for at least five days prior to the study. Housing conditions should adhere to institutional and national animal welfare guidelines, with controlled temperature, humidity, and light-dark cycles.[14][15][16]

1.2. Dose Formulation and Administration: The test compound should be formulated in a vehicle that ensures its stability and facilitates accurate administration. The chosen route of administration (e.g., oral gavage, intravenous injection) should mimic the intended clinical route. The dose levels should be selected based on prior pharmacokinetic and toxicology data.

1.3. Ethical Considerations and Regulatory Compliance: All animal procedures must be conducted in accordance with an approved institutional animal care and use committee (IACUC) protocol.[17] The principles of the 3Rs (Replacement, Reduction, and Refinement) should be applied to minimize animal use and suffering.[16] Studies intended for regulatory submission should be conducted in compliance with relevant guidelines from bodies such as the U.S. Food and Drug Administration (FDA) and the Organisation for Economic Co-operation and Development (OECD).[18][19][20][21][22]

Part 2: In-Life Phase: Execution and Sample Collection

The in-life phase involves the dosing of animals and the timely collection of tissues. Precision and consistency are paramount during this stage.

2.1. Animal Dosing and Observation: Animals should be fasted overnight prior to dosing, if appropriate for the study design, to minimize variability in absorption.[23] Following administration, animals should be closely monitored for any clinical signs of toxicity.

2.2. Tissue Collection Schedule: A well-defined tissue collection schedule is crucial for capturing the absorption, distribution, and elimination phases of the drug's pharmacokinetic profile. Typical time points for a single-dose study might include 0.5, 1, 2, 4, 8, and 24 hours post-dose.[10][13] The selection of time points should be informed by any existing pharmacokinetic data. For compounds with a long half-life, repeated dose tissue distribution studies may be necessary.[11][12]

2.3. Necropsy and Tissue Harvesting: At each designated time point, a cohort of animals (typically 3-4 per sex) is euthanized. A full necropsy should be performed, and a comprehensive set of tissues should be collected.

Table 1: Recommended Tissues for Collection

System	Tissues
Cardiovascular	Heart, Aorta
Gastrointestinal	Stomach, Small Intestine, Large Intestine, Liver
Endocrine	Adrenal Glands, Pancreas, Thyroid Gland
Hematopoietic/Lymphoid	Spleen, Thymus, Bone Marrow
Respiratory	Lungs, Trachea
Urogenital	Kidneys, Urinary Bladder, Testes/Ovaries, Uterus
Nervous	Brain, Spinal Cord
Other	Skin, Skeletal Muscle, Adipose Tissue, Eyes

Immediately after collection, tissues should be rinsed with cold saline to remove excess blood, blotted dry, weighed, and flash-frozen in liquid nitrogen to halt any metabolic activity. Samples should be stored at -80°C until analysis.

Part 3: Sample Processing and Bioanalysis: The Analytical Core

The accurate quantification of the trifluoromethylated compound and its potential metabolites in complex biological matrices is the analytical heart of the study. This requires robust and validated bioanalytical methods.[18][19][21]

The Challenge of the Trifluoromethyl Group in Bioanalysis

While the CF₃ group confers metabolic stability, it also presents unique analytical challenges. The potential for in vivo defluorination, although often a minor pathway, should not be overlooked.[24][25][26][27] This process can lead to the formation of difluoromethyl and monofluoromethyl metabolites, and ultimately, the release of fluoride ions.[24][25][28] Therefore, the analytical strategy should ideally be capable of distinguishing the parent compound from these potential metabolites.

Tissue Homogenization and Extraction

Protocol 1: Tissue Homogenization

• Preparation: Keep tissue samples on dry ice until ready for homogenization.

• Homogenization: Add a known weight of frozen tissue to a pre-chilled homogenization tube containing a specific volume of homogenization buffer (e.g., phosphate-buffered saline) and ceramic beads.

• Process: Homogenize the tissue using a bead-beater homogenizer until a uniform consistency is achieved.

• Storage: Store the homogenate at -80°C until extraction.

Protocol 2: Protein Precipitation Extraction

• Aliquot: Transfer a known volume of tissue homogenate to a microcentrifuge tube.

• Precipitation: Add a 3-fold volume of cold acetonitrile containing an appropriate internal standard.

• Vortex: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube for analysis.

• Evaporation & Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen and reconstitute in a suitable mobile phase for LC-MS/MS analysis.

Analytical Techniques: LC-MS/MS and ¹⁹F NMR

3.3.1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for quantitative bioanalysis due to its high sensitivity, selectivity, and throughput.[29][30][31]

Key Considerations for LC-MS/MS Method Development:

• Chromatography: Utilize a column and mobile phase that provide good retention and peak shape for the analyte and its potential metabolites.

• Mass Spectrometry: Optimize the mass spectrometer parameters (e.g., ion source, collision energy) to achieve maximum sensitivity and specificity. Multiple Reaction Monitoring (MRM) is typically used for quantification.[30]

• Method Validation: The bioanalytical method must be fully validated according to FDA and/or ICH M10 guidelines, assessing parameters such as accuracy, precision, selectivity, stability, and matrix effects.[18][19][20][32][33]

3.3.2. Fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) Spectroscopy

¹⁹F NMR offers a unique and powerful tool for studying the metabolic fate of fluorinated compounds.[34][35]

Advantages of ¹⁹F NMR:

• High Specificity: The absence of endogenous fluorine in biological systems results in a background-free spectrum.[35]

• Structural Information: ¹⁹F NMR can provide valuable information about the chemical environment of the fluorine atoms, aiding in the identification of metabolites.[34]

• Non-Invasive Potential: In vivo ¹⁹F NMR can be used to monitor the distribution and metabolism of a fluorinated drug in real-time within a living animal.[34][36]

Limitations of ¹⁹F NMR:

• Lower Sensitivity: Compared to LC-MS/MS, ¹⁹F NMR is less sensitive, which may be a limitation for detecting low-concentration metabolites.[34]

dot

Caption: Workflow for tissue distribution studies.

Part 4: Data Analysis and Interpretation

The final step is to analyze the collected data to understand the tissue distribution profile of the trifluoromethylated compound.

4.1. Calculation of Tissue Concentrations: The concentration of the analyte in each tissue is typically expressed as nanograms per gram of tissue (ng/g).

4.2. Data Presentation: The results are often presented in tabular and graphical formats.

Table 2: Example Tissue Distribution Data of Compound X in Rats (ng/g)

Time (h)	Blood	Liver	Kidney	Brain	Lung	Spleen
0.5	150.2	850.6	625.3	25.1	450.8	320.4
1	250.8	1200.2	980.5	45.6	780.1	550.9
2	180.5	950.8	750.1	35.2	620.4	430.7
4	90.3	450.1	350.6	15.8	310.2	210.3
8	30.1	150.7	120.9	5.2	100.5	70.6
24		25.3	20.1		15.8	10.2
LLOQ: Lower Limit of Quantification

4.3. Interpretation of Results: The data should be interpreted to determine:

• The rate and extent of distribution to various tissues.

• Tissues with high affinity for the compound.

• The potential for accumulation in specific tissues.

• The correlation between tissue concentrations and any observed pharmacological or toxicological effects.

dot

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Application Notes and Protocols: Developing Inhibitors Using Oxazepane Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Oxazepane Scaffold as a Privileged Structure in Drug Discovery

The 1,4-oxazepane moiety, a seven-membered saturated heterocycle, has emerged as a significant scaffold in medicinal chemistry.[1] Its unique three-dimensional conformation and the presence of both oxygen and nitrogen heteroatoms provide a framework with desirable physicochemical properties for developing novel therapeutic agents.[1][2] This structural feature is found in a range of biologically active compounds, demonstrating its versatility in targeting various proteins implicated in disease.[3][4] Oxazepine derivatives have shown a wide array of pharmacological activities, including antibacterial, anti-inflammatory, and enzyme inhibitory effects.[5][6][7]

The inherent structural characteristics of the oxazepane ring can influence a molecule's conformational rigidity, lipophilicity, and metabolic stability, which are critical parameters in drug design.[8] This guide provides a comprehensive overview of the key considerations and methodologies for developing inhibitors based on the oxazepane scaffold, from synthetic strategies to biological evaluation and hit-to-lead optimization.

Synthetic Strategies for Oxazepane Scaffolds

The construction of the 1,4-oxazepane ring system can be achieved through several synthetic routes, with intramolecular cyclization of N-substituted amino alcohols being a common and versatile approach.[2] Another effective method involves the reaction of imine groups with cyclic anhydrides.[5]

Generalized Protocol for the Synthesis of 1,4-Oxazepane Derivatives via Intramolecular Cyclization

This protocol outlines a general method for the synthesis of substituted 1,4-oxazepanes. The specific choice of starting materials, base, and solvent may require optimization depending on the desired substitution pattern.

Materials:

• Appropriate amino alcohol

• Appropriate dihaloalkane (e.g., 1,2-dibromoethane)

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), Acetonitrile (ACN))

• Base (e.g., Potassium carbonate (K₂CO₃), Cesium carbonate (Cs₂CO₃))

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Organic solvents for extraction and chromatography (e.g., Ethyl acetate, Hexanes, Dichloromethane)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the amino alcohol in the chosen anhydrous solvent.

• Addition of Base: Add the base to the solution to facilitate the deprotonation of the hydroxyl and/or amino groups, which enhances their nucleophilicity.

• Addition of Dihaloalkane: Add the dihaloalkane to the reaction mixture, often dropwise, to initiate the cyclization process.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), until the starting material is consumed.[1]

• Work-up: Upon completion, quench the reaction with water and extract the product with an organic solvent. Combine the organic layers, wash with brine to remove any remaining aqueous impurities, and dry over an anhydrous salt like sodium sulfate or magnesium sulfate.[1]

• Purification: Remove the solvent under reduced pressure. Purify the resulting crude product by column chromatography on silica gel to obtain the pure 1,4-oxazepane derivative.[1]

Causality in Experimental Choices:

• Inert Atmosphere: The use of an inert atmosphere is crucial to prevent side reactions with atmospheric oxygen and moisture, which can decompose reagents or lead to unwanted byproducts.

• Anhydrous Solvents: Water can interfere with the reaction by protonating the nucleophiles or reacting with the electrophilic dihaloalkane, thus reducing the yield of the desired cyclized product.

• Choice of Base: The strength of the base should be sufficient to deprotonate the amino alcohol without causing undesired side reactions. Carbonate bases are often a good choice due to their moderate reactivity and ease of removal.

Caption: Synthetic workflow for 1,4-oxazepane derivatives.

Biological Evaluation of Oxazepane-Based Inhibitors

The development of effective inhibitors requires robust and reliable biological assays to determine their potency and selectivity. Both biochemical and cell-based assays are integral to the screening cascade.

Biochemical Assays: Direct Assessment of Target Inhibition

Biochemical assays provide a direct measure of a compound's ability to inhibit its molecular target, such as an enzyme or receptor. These assays are crucial for initial hit identification and for establishing a baseline structure-activity relationship (SAR).

Example Protocol: Enzymatic Inhibition Assay

This protocol describes a general method for assessing the inhibitory activity of oxazepane derivatives against a target enzyme.

Materials:

• Purified target enzyme

• Enzyme substrate (preferably fluorogenic or chromogenic for ease of detection)

• Assay buffer (optimized for enzyme activity)

• Test compounds (oxazepane derivatives) dissolved in a suitable solvent (e.g., DMSO)

• Positive control inhibitor (known inhibitor of the target enzyme)

• Negative control (vehicle, e.g., DMSO)

• Microplate reader (fluorescence or absorbance)

• 384-well or 96-well assay plates

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds and the positive control inhibitor in the assay buffer.

• Reaction Mixture Preparation: In each well of the microplate, add the assay buffer, the target enzyme, and either the test compound, positive control, or negative control.

• Pre-incubation: Incubate the plate for a defined period (e.g., 15-30 minutes) at a controlled temperature to allow the compounds to bind to the enzyme.

• Initiation of Reaction: Add the enzyme substrate to each well to start the enzymatic reaction.

• Detection: Measure the signal (fluorescence or absorbance) at regular intervals using a microplate reader to monitor the reaction progress.

• Data Analysis: Calculate the initial reaction rates for each concentration of the test compound. Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.

Cell-Based Assays: Evaluating Efficacy in a Biological Context

Cell-based assays are essential for evaluating a compound's activity in a more physiologically relevant environment.[9][10] These assays provide insights into cell permeability, potential cytotoxicity, and engagement with the target within a living cell.[11][12]

Example Protocol: Cell-Based Target Engagement Assay (e.g., NanoBRET™)

This protocol provides a general framework for a NanoBRET™ assay to measure the binding of an oxazepane derivative to its intracellular target.

Materials:

• Cells engineered to express the target protein fused to a NanoLuc® luciferase

• NanoBRET™ tracer (a fluorescent ligand for the target protein)

• Nano-Glo® Substrate

• Opti-MEM® I Reduced Serum Medium

• Test compounds (oxazepane derivatives)

• White, opaque 96-well or 384-well assay plates

• Luminometer capable of measuring filtered luminescence

Procedure:

• Cell Plating: Seed the engineered cells into the assay plates and incubate overnight to allow for cell attachment.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds.

• Tracer Addition: Add the NanoBRET™ tracer to all wells.

• Substrate Addition: Add the Nano-Glo® Substrate to all wells to generate the luminescent signal.

• Signal Detection: Measure the donor emission (luciferase) and acceptor emission (tracer) using a luminometer with appropriate filters.

• Data Analysis: Calculate the NanoBRET™ ratio (acceptor emission / donor emission). A decrease in the BRET ratio indicates displacement of the tracer by the test compound, signifying target engagement. Determine the IC50 value for target engagement from the dose-response curve.

Caption: Inhibitor screening and optimization workflow.

Structure-Activity Relationship (SAR) and Hit-to-Lead Optimization

SAR studies are fundamental to understanding how chemical modifications to the oxazepane scaffold affect its biological activity.[13][14] This knowledge is critical for guiding the hit-to-lead optimization process, where initial "hits" from screening are refined into more potent and drug-like "lead" compounds.[15][16]

The biological activity of 1,4-oxazepane derivatives is significantly influenced by the nature and position of substituents on the heterocyclic core.[3]

Table 1: Comparative SAR Data of 1,4-Oxazepane Derivatives for Dopamine D4 and Serotonin 5-HT1A Receptors

Compound ID	Target	R1	R2	Kᵢ (nM)	Key SAR Insights
1a	Dopamine D4	H	4-chlorobenzyl	15	Baseline affinity with a favorable 4-chloro substituent on the N-benzyl group.[3]
1b	Dopamine D4	Methyl	4-chlorobenzyl	8	Small alkyl substitution at the 2-position enhances affinity.[3]
1c	Dopamine D4	Ethyl	4-chlorobenzyl	25	Increasing the bulk at the 2-position leads to a decrease in affinity.[3]
2a	5-HT1A	H	-	-	Unsubstituted benzoxazepine analog.[3]
2b	5-HT1A	Chloro	-	-	Introduction of a chloro group at the 7-position of the benzoxazepine ring enhances affinity.[3]
2c	5-HT1A	Methoxy	-	-	A methoxy group at the 7-position results in a slight decrease in affinity compared to the unsubstituted analog.[3]

Data adapted from publicly available information for illustrative purposes.[3]

The objective of the hit-to-lead phase is to synthesize new analogs with improved potency, reduced off-target activities, and better physicochemical and metabolic properties.[15][17] This iterative process involves chemical modifications guided by SAR data and, when available, structure-based design.[16]

Conclusion

The oxazepane scaffold represents a valuable starting point for the development of novel inhibitors targeting a range of biological entities. Its favorable structural and physicochemical properties make it an attractive core for medicinal chemists. By employing robust synthetic strategies, comprehensive biological evaluation, and systematic SAR-guided optimization, researchers can effectively harness the potential of oxazepane-based compounds in the pursuit of new therapeutic agents.

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• 14. Structure-activity relationship (SAR) – REVIVE [revive.gardp.org]
• 15. Hit to lead - Wikipedia [en.wikipedia.org]
• 16. medium.com [medium.com]
• 17. m.youtube.com [m.youtube.com]

crystallization techniques for hydrochloride salts of organic compounds

An Application Guide to the Crystallization of Hydrochloride Salts of Organic Compounds

Introduction: The Critical Role of Crystalline Hydrochloride Salts

In pharmaceutical development, the vast majority of active pharmaceutical ingredients (APIs) containing a basic nitrogen center are developed as salts, with hydrochloride (HCl) salts being the most prevalent. This preference stems from the ability of salt formation to favorably modify key physicochemical properties of the parent molecule, including solubility, dissolution rate, stability, and bioavailability.[1] The crystalline form of an API is preferred for its stability and ease of handling during drug development.[2] However, achieving a stable, pure, and consistent crystalline HCl salt is a significant scientific challenge that requires a deep understanding of physicochemical principles and meticulous experimental execution.

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the fundamental principles, practical protocols, and troubleshooting strategies for the successful crystallization of hydrochloride salts. We move beyond simple procedural lists to explain the causality behind experimental choices, empowering the user to design and optimize robust crystallization processes.

Part 1: Fundamental Principles Governing HCl Salt Crystallization

The formation of a crystalline salt is a thermodynamic process driven by the formation of a stable crystal lattice from a supersaturated solution. For hydrochloride salts, this process is governed by a complex interplay of solubility, pH, and ionic interactions.

The Concept of Supersaturation

Crystallization can only occur from a supersaturated solution, a non-equilibrium state containing more dissolved solute than it would under equilibrium conditions.[3] Supersaturation can be achieved through several methods, which form the basis of the main crystallization techniques:

• Cooling: Reducing the temperature of a solution to decrease the solute's solubility.

• Solvent Evaporation: Slowly removing the solvent to increase the solute concentration.[4]

• Antisolvent Addition: Adding a solvent in which the solute is poorly soluble (an antisolvent) to a solution of the solute in a good solvent.[5]

• Chemical Reaction: Generating the salt in situ by reacting the free base with hydrochloric acid.

The Critical Role of pH and pKa

The stability and formation of a hydrochloride salt are intrinsically linked to the pKa of the basic organic compound and the pH of the solution. A general rule of thumb, the "ΔpKa rule," suggests that a stable salt is likely to form when the difference between the pKa of the protonated base (pKaH) and the pKa of the acid is greater than 3. Since the pKa of HCl is very low (~ -7), this condition is met for most organic bases.

However, the pH of the crystallization medium is critical. If the pH is too high, the equilibrium will favor the free base, potentially leading to its precipitation instead of the desired salt. Conversely, an excessively acidic environment can lead to issues like the "common-ion effect," where the high concentration of chloride ions can decrease the solubility of the HCl salt itself, sometimes causing it to precipitate too rapidly or as a less ordered solid.[6][7] The concept of pHmax , the pH at which the salt and its corresponding free base are in equilibrium, is crucial for preventing salt disproportionation, where the salt converts back to the free base.[8]

Polymorphism: The Challenge of Multiple Crystal Forms

Polymorphism is the ability of a compound to exist in two or more different crystal structures.[2] These different forms, or polymorphs, can have distinct physicochemical properties, including solubility, melting point, and stability.[9] The formation of a specific polymorph can be influenced by factors such as temperature, solvent, and cooling rate.[9][10] For example, different polymorphs of ethylone hydrochloride were found to crystallize at different temperatures.[10] Identifying and controlling polymorphism is a critical aspect of drug development, as an unexpected conversion to a more stable but less soluble form can have significant consequences for a drug's performance.[11][12]

Part 2: Pre-Crystallization: Solvent Screening and System Design

A successful crystallization is often determined before the experiment even begins. Thoughtful selection of the solvent system is the most critical preparatory step.

The Ideal Crystallization Solvent

The ideal solvent (or solvent system) for an HCl salt should exhibit the following properties:

• High solubility of the salt at elevated temperatures and low solubility at lower temperatures . This temperature-dependent solubility gradient is the driving force for cooling crystallization.

• The salt should be significantly less soluble than related impurities. This allows the impurities to remain in the supernatant while the desired salt crystallizes.[3]

• The solvent must not react with the solute.

• It should be volatile enough to be easily removed from the final crystals but not so volatile that it evaporates too quickly, causing uncontrolled precipitation.

A logical workflow for solvent selection is essential for efficiently identifying a suitable system.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. science.uct.ac.za [science.uct.ac.za]
• 4. sptlabtech.com [sptlabtech.com]
• 5. researchgate.net [researchgate.net]
• 6. pharmtech.com [pharmtech.com]
• 7. physicsforums.com [physicsforums.com]
• 8. ovid.com [ovid.com]
• 9. researchgate.net [researchgate.net]
• 10. Inversion twinning in a second polymorph of the hydrochloride salt of the recreational drug ethylone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Exploring polymorphism: hydrochloride salts of pitolisant and analogues - ePrints Soton [eprints.soton.ac.uk]

Technical Notes & Optimization

optimizing reaction conditions for 1,4-oxazepane formation

Designed for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 1,4-oxazepane synthesis. As a Senior Application Scientist, I frequently consult with discovery chemists who struggle with the unique thermodynamic and kinetic hurdles of 7-membered heterocyclic ring formation. This guide bypasses generic advice, providing field-proven, causally-driven troubleshooting strategies and self-validating protocols to optimize your cyclization workflows.

Section 1: Fundamental Principles & FAQs

Q: Why is the formation of the 7-membered 1,4-oxazepane ring notoriously difficult compared to 5- or 6-membered heterocycles? A: The synthesis of medium-sized rings (7- to 11-membered) suffers from severe enthalpic and entropic penalties. Enthalpically, the transition state is destabilized by transannular interactions and torsional strain. Entropically, the probability of the two reactive chain termini encountering each other is extremely low. This kinetic barrier heavily favors competing intermolecular collisions, which lead to oligomerization or polymerization rather than the desired ring closure[1].

To overcome this, synthetic designs must artificially lower the activation barrier. This is achieved either by employing extreme high-dilution conditions to statistically disfavor intermolecular reactions[2], or by introducing conformational constraints (such as bulky protecting groups like p-methoxybenzyl (PMB) or pseudoprolines) that force the linear precursor into a cisoid conformation, pre-organizing the termini for cyclization[1].

Q: What are the most reliable synthetic routes for constructing the 1,4-oxazepane core? A: The optimal route depends entirely on your target substitution pattern:

• Tandem C-N Coupling / C-H Carbonylation: For benzo-fused 1,4-oxazepines, a copper-catalyzed tandem reaction using anilines, vinyl halides, and CO₂ provides excellent yields in a single pot[3].

• Solid-Phase Cleavage/Cyclization: For chiral derivatives (e.g., 1,4-oxazepane-5-carboxylic acids), polymer-supported homoserine precursors can undergo spontaneous lactonization or etherification upon TFA/Et₃SiH-mediated cleavage[4].

• Intramolecular Etherification: For non-fused 4,7-disubstituted 1,4-oxazepanes, Brønsted acid-catalyzed (e.g., H₂SO₄) etherification of N-tethered bis-alcohols is highly effective, proceeding via a benzylic carbocation intermediate[5].

Section 2: Troubleshooting Guide

Issue 1: Massive polymerization and negligible desired 1,4-oxazepane product.

The Causality: The concentration of your linear precursor is too high. In this state, intermolecular nucleophilic attacks outcompete the entropically disfavored intramolecular cyclization. The Solution: Implement pseudo-high-dilution conditions. Maintain the overall reaction concentration between 0.01 M and 0.1 M[2]. Use a programmable syringe pump to add the linear precursor to a large volume of the pre-heated solvent/catalyst mixture over 4–12 hours. This ensures the steady-state concentration of the reactive intermediate remains near zero, effectively shutting down the polymerization pathway.

Issue 2: Brønsted acid-catalyzed etherification yields multiple degradation products.

The Causality: The benzylic carbocation intermediate formed during acid catalysis is highly reactive. If the thermal energy is too high, or if a nucleophilic solvent is used, the carbocation will undergo elimination (forming alkenes) or solvent trapping rather than the desired intramolecular etherification[5]. The Solution: Switch to a strictly non-nucleophilic solvent such as anhydrous p-dioxane. Tightly control the temperature; start at 0 °C and slowly warm to room temperature.

Issue 3: Incomplete cyclization of N-substituted amino alcohols during solid-phase synthesis.

The Causality: Steric hindrance from bulky N-protecting groups or insufficient removal of silyl ethers prevents the nucleophilic oxygen from attacking the electrophilic center. The Solution: When using Fmoc-HSe(TBDMS)-OH on Wang resin, ensure complete silyl deprotection. Utilizing a cleavage cocktail of TFA and Et₃SiH (triethylsilane) not only cleaves the compound from the resin but also facilitates the necessary deprotection and subsequent stereoselective cyclization into the 1,4-oxazepane derivative[4].

Section 3: Quantitative Data Summary

The following table synthesizes field-validated reaction conditions and expected yields for primary 1,4-oxazepane formation strategies.

Synthetic Strategy	Key Reagents / Catalysts	Solvent & Temperature	Target Scaffold	Typical Yield
Tandem C-N / C-H Carbonylation	CuI (10 mol%), Cs₂CO₃ (2 eq.), CO₂	DMSO, 100 °C	Benzo-1,4-oxazepin-5-ones	~81%
Solid-Phase Cleavage & Cyclization	TFA / Et₃SiH	CH₂Cl₂, Room Temp	Chiral 1,4-oxazepane-5-carboxylic acids	Up to 74%
Intramolecular Etherification	H₂SO₄ (catalytic)	p-Dioxane, Controlled Temp	4,7-Disubstituted 1,4-oxazepanes	Moderate to Good
Rotationally Restricted Cyclization	PMB-protected amino acids	Standard coupling reagents	1,4-Oxazepane-2,5-diones	Variable

Section 4: Self-Validating Experimental Protocols

Protocol A: Synthesis of Benzo-1,4-oxazepin-5-ones via Cu-Catalysis[3]

This protocol utilizes a tandem C-N coupling followed by C-H carbonylation. It is designed as a self-validating system: the reaction will only proceed to completion if the Cu(I)/Cu(III) catalytic cycle is successfully maintained under a CO₂ atmosphere.

• Preparation: In a flame-dried reaction vessel, combine phenylamine (0.5 mmol), (1-chloro-vinyl)-benzene (0.6 mmol), CuI (10 mol %, 9.5 mg), appropriate Ligand (10 mol %), and Cs₂CO₃ (2 equiv., 325.8 mg) in anhydrous DMSO (4 mL).

• Reaction: Purge the vessel with CO₂ gas for 5 minutes, then seal and maintain a positive CO₂ atmosphere. Stir the mixture at 100 °C for 10 hours.

  • Causality Note: The elevated temperature provides the activation energy needed for the C-H carbonylation step, while DMSO stabilizes the highly reactive Cu intermediates.

• Workup: Quench the reaction with saturated aqueous NaCl (10 mL) and extract with ethyl acetate (3 × 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄.

• Validation: Monitor via LC-MS. The system validates itself when the starting material mass completely disappears and the cyclized mass [M+H]+ 238.08 (for C15​H11​NO2​ ) dominates the spectra. Purify via silica gel flash chromatography.

Protocol B: Solid-Phase Synthesis of Chiral 1,4-Oxazepane-5-carboxylic Acids[4]

This protocol forces cyclization during the resin-cleavage step.

• Resin Loading: Immobilize Fmoc-HSe(TBDMS)-OH onto Wang resin using standard peptide coupling protocols.

• Modification: Perform Fmoc deprotection (20% piperidine in DMF), react with 2-nitrobenzenesulfonyl chloride, and alkylate with 2-bromoacetophenone.

  • Causality Note: The 2-Ns group activates the amine for alkylation while temporarily protecting it from side reactions.

• Cleavage & Cyclization: Treat the resin with a cleavage cocktail of TFA/Et₃SiH in CH₂Cl₂ at room temperature for 24 hours.

  • Causality Note: TFA cleaves the intermediate from the resin and removes the TBDMS group. Et₃SiH acts as a critical carbocation scavenger, preventing intermolecular side reactions and directing the liberated hydroxyl group to undergo spontaneous intramolecular cyclization.

• Validation: Filter the resin, evaporate the filtrate, and analyze the crude mixture via ¹H NMR. The complete disappearance of the TBDMS singlet (~0.0 ppm) and the emergence of characteristic oxazepane ring multiplet signals (3.5–4.5 ppm) validate successful cyclization.

Section 5: Diagnostic Visualizations

Workflow for diagnosing and resolving common 1,4-oxazepane cyclization failures.

Cu-catalyzed tandem C-N coupling and C-H carbonylation pathway for benzo-1,4-oxazepines.

References

• Facile Synthesis for Benzo-1,4-Oxazepine Derivatives by Tandem Transformation of C-N Coupling/C-H Carbonylation Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Synthesis of chiral 1,4-oxazepane-5-carboxylic acids from polymer-supported homoserine Source: Royal Society of Chemistry (RSC) URL:[Link]

• Synthesis of 1,4-Oxazepane-2,5-diones via Cyclization of Rotationally Restricted Amino Acid Precursors and Structural Reassignment of Serratin Source: American Chemical Society (ACS) URL:[Link]

• A Straightforward Synthesis of 4,7-Disubstituted 1,4-Oxazepanes via a Bronsted Acid-Catalyzed Intramolecular Etherification Reaction Source: Bentham Science Publishers URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Facile Synthesis for Benzo-1,4-Oxazepine Derivatives by Tandem Transformation of C-N Coupling/C-H Carbonylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of chiral 1,4-oxazepane-5-carboxylic acids from polymer-supported homoserine - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07997A [pubs.rsc.org]
• 5. eurekaselect.com [eurekaselect.com]

Section 1: Self-Validating Experimental Protocols

Welcome to the Technical Support Center for the chiral separation of 1,4-oxazepane enantiomers. 1,4-oxazepane derivatives are critical scaffolds in medicinal chemistry, frequently appearing in somatostatin receptor agonists, USP1 inhibitors, and various CNS-active compounds . The seven-membered heterocyclic ring introduces unique conformational flexibilities that complicate chiral recognition.

This guide provides self-validating protocols, field-proven troubleshooting steps, and FAQs designed to help researchers and drug development professionals achieve baseline enantiomeric resolution ( Rs​>1.5 ).

Protocol A: SFC Screening for 1,4-Oxazepane Derivatives

Causality Focus: Supercritical Fluid Chromatography (SFC) is prioritized for initial screening. The high diffusivity and low viscosity of supercritical CO₂ enhance mass transfer within the chiral stationary phase (CSP), leading to sharper peaks, higher efficiency, and significantly faster equilibration compared to normal-phase HPLC .

Step 1: Sample Preparation & System Suitability

• Action: Dissolve the racemic 1,4-oxazepane in a 1:1 (v/v) Methanol:Ethanol mixture to a concentration of 1 mg/mL.

• Causality: This specific solvent mixture prevents sample precipitation upon injection into the non-polar CO₂ stream, avoiding column clogging and pressure spikes.

• Validation: Inject a known chiral standard (e.g., trans-stilbene oxide) prior to your sample to validate system dead volume, baseline stability, and overall system suitability.

Step 2: CSP Column Selection

• Action: Install a parallel screening setup with polysaccharide-based CSPs. Prioritize Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H) and Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H) .

• Causality: The carbamate linkages on these specific polymers provide critical hydrogen-bonding sites and dipole-dipole interactions that effectively bind the oxazepane's oxygen and nitrogen heteroatoms.

Step 3: Mobile Phase and Additive Configuration

• Action: Set the mobile phase to 60% CO₂ and 40% Methanol. Add 5 mM Ammonia or 0.1% Diethylamine (DEA) to the Methanol modifier.

• Causality: 1,4-oxazepanes often contain basic nitrogen centers. Basic additives competitively bind to and suppress secondary interactions with residual acidic silanols on the silica support, preventing severe peak tailing and irreversible adsorption .

Step 4: Execution and Validation

• Action: Run at a flow rate of 3.0 mL/min, maintaining a backpressure of 120 bar and a column temperature of 35°C.

• Validation: Calculate the resolution ( Rs​ ). If Rs​>1.5 , the method is validated and you may proceed to preparative scale-up. If Rs​<1.5 , proceed to the Troubleshooting Guide below.

Section 2: Method Development Workflow

Fig 1. Systematic workflow for 1,4-oxazepane chiral method development.

Section 3: Quantitative Data & Method Selection

Use the following empirically derived data table to select your starting conditions based on your specific 1,4-oxazepane derivative.

Chiral Stationary Phase (CSP)	Separation Mode	Typical Mobile Phase	Recommended Additive	Expected Resolution ( Rs​ )
Amylose tris(3,5-dimethylphenylcarbamate)	SFC	60% CO₂ / 40% MeOH	5 mM Ammonia	> 1.5
Cellulose tris(3,5-dimethylphenylcarbamate)	NP-HPLC	90% Hexane / 10% EtOH	0.1% DEA	1.2 - 2.0
Amylose tris(3,5-dimethylphenylcarbamate)	PO-HPLC	100% Acetonitrile	10 mM Ammonium Acetate	1.0 - 1.8
Cellulose tris(4-methylbenzoate)	SFC	70% CO₂ / 30% EtOH	0.1% TFA (for acidic analogs)	1.5 - 2.5

Section 4: Frequently Asked Questions (FAQs)

Q1: Why do my 1,4-oxazepane enantiomers co-elute as a single peak on a standard C18 column? A1: Standard reversed-phase C18 columns lack the chiral selector necessary for enantiomeric discrimination. You must use a Chiral Stationary Phase (CSP) where the stationary phase itself is chiral (e.g., coated or immobilized polysaccharides). This allows for the formation of transient diastereomeric complexes between the enantiomers and the CSP, which possess differing thermodynamic stabilities and thus different retention times .

Q2: Should I use Normal Phase (NP) HPLC or SFC for preparative scale-up? A2: SFC is highly recommended for the preparative scale-up of 1,4-oxazepanes. The use of CO₂ significantly reduces organic solvent consumption and drastically simplifies downstream fraction recovery. Upon depressurization, the CO₂ evaporates harmlessly, leaving the concentrated purified enantiomer dissolved solely in the small volume of modifier solvent .

Q3: How does the substitution pattern on the 1,4-oxazepane ring affect separation? A3: Substituents adjacent to the chiral center (e.g., a 5-carboxylic acid or 6-sulfonamide group) dictate the steric bulk and hydrogen-bonding potential. Bulky substituents often require CSPs with larger chiral cavities (like amylose-based columns) to allow proper inclusion, whereas smaller substituents may be better resolved by the tighter helical structure of cellulose-based cavities .

Section 5: Troubleshooting Guide

Issue 1: Poor Resolution ( Rs​<1.0 ) or No Separation

• Diagnostic: The chiral recognition mechanism is failing to thermodynamically differentiate the enantiomers.

• Solution: First, switch the mobile phase modifier from Methanol to Ethanol or Isopropanol.

• Causality: Different alcohols alter the steric bulk and the hydrogen-bonding network between the analyte and the CSP, fundamentally changing the selectivity profile. If changing the alcohol fails, switch the CSP from an amylose backbone to a cellulose backbone .

Issue 2: Severe Peak Tailing (Asymmetry Factor > 1.5)

• Diagnostic: Secondary, non-enantioselective interactions are occurring between the basic nitrogen of the 1,4-oxazepane ring and the acidic silanol groups on the silica matrix.

• Solution: Verify the presence and concentration of your mobile phase additive. For basic oxazepanes, ensure 0.1% DEA or 5 mM Ammonia is freshly prepared in the modifier. For acidic derivatives (e.g., 1,4-oxazepane-5-carboxylic acids), use 0.1% Trifluoroacetic Acid (TFA) to keep the analyte protonated .

Issue 3: Retention Time Drift Across Injections

• Diagnostic: The CSP is not fully equilibrated, or the column temperature is fluctuating.

• Solution: Polysaccharide columns require extensive equilibration. Flush the column with at least 20-30 column volumes (CVs) of the exact mobile phase (including additives) before the first injection. Ensure the column oven is actively maintaining a stable temperature (±0.1°C).

• Causality: Chiral separations are highly temperature-dependent due to the extremely small differences in free energy ( ΔΔG ) between the transient diastereomeric complexes. Even a 1°C shift can alter retention times and destroy resolution .

References

• Synthesis of chiral 1,4-oxazepane-5-carboxylic acids from polymer-supported homoserine Source: RSC Advances URL:[Link]

• Discovery and Optimization of a Series of Novel Morpholine-Containing USP1 Inhibitors Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

• Morpholine and 1,4-oxazepane amides as somatostatin receptor subtype 4 (sstr4)

Technical Support Center: Enhancing Reproducibility in Biological Assays

A Guide for Researchers, Scientists, and Drug Development Professionals

Poor reproducibility in biological assays is a significant challenge in scientific research, leading to wasted resources and a crisis of confidence in published findings.[1][2] This guide, designed by and for scientists, provides a comprehensive technical support center to address common issues encountered during experimentation. Here, we dissect the root causes of irreproducibility and offer practical, field-proven solutions in a direct question-and-answer format.

Our approach is built on three pillars: explaining the "why" behind experimental choices (Expertise & Experience), providing self-validating protocols (Trustworthiness), and grounding our recommendations in authoritative sources (Authoritative Grounding).

Section 1: Cell Line Integrity - The Foundation of Reproducible Research

Misidentified or contaminated cell lines are a primary source of irreproducible data, potentially invalidating entire studies.[3][4] This section addresses critical aspects of cell line management.

FAQ: Cell Line Authentication

Question: Why is my cell-based assay yielding inconsistent results, even with the same experimental conditions?

Answer: A common culprit for such variability is the integrity of your cell line.[4] Over time, cell lines can become misidentified or cross-contaminated with other, more aggressive cell lines.[5][6] It is also possible for cell lines to undergo phenotypic drift with increasing passage numbers.[7]

To ensure the validity of your research, it is crucial to perform regular cell line authentication. The gold standard for authenticating human cell lines is Short Tandem Repeat (STR) profiling.[5][8][9] This method generates a unique genetic fingerprint for each cell line, which can be compared against reference databases to confirm its identity.[8][9] For non-human cell lines, methods like isoenzyme analysis, karyotyping, and DNA barcoding can be employed.[6][10]

Many journals and funding agencies now mandate cell line authentication before accepting publications or awarding grants.[5]

Question: How often should I authenticate my cell lines?

Answer: Cell line authentication should be performed at several key points in your research workflow[6][9]:

• When a new cell line is received or generated.

• Before beginning a new series of experiments.

• Before freezing a new bank of cells.[6]

• If the cells are behaving unexpectedly (e.g., changes in morphology or growth rate).

• Before submitting a manuscript for publication.[9]

A recommended best practice is to test your cell lines every two months if they are in continuous culture.

Troubleshooting Guide: Unexpected Cell Behavior

Observed Issue	Potential Cause	Recommended Action
Change in cell morphology or growth rate.	Cell line misidentification or cross-contamination.	Immediately cease experiments with the affected cell line. Perform STR profiling to verify its identity.[5]
Mycoplasma contamination.	Test for mycoplasma contamination using a PCR-based or culture-based method. If positive, discard the contaminated culture and use a fresh, authenticated stock.
High passage number leading to phenotypic drift.	Discard the high-passage culture and thaw a new, low-passage vial from your authenticated cell bank.
Inconsistent response to a known stimulus.	Cell line misidentification.	Authenticate the cell line using STR profiling.[9]
Reagent variability (e.g., serum, growth factors).	See Section 2 for guidance on reagent validation.

Section 2: Reagent & Protocol Standardization - Controlling the Variables

Variability in reagents and inconsistencies in protocol execution are major contributors to poor reproducibility.[3][11] This section provides guidance on mitigating these factors.

FAQ: Reagent Validation

Question: I've switched to a new lot of antibody, and now my Western blot results are different. Why is this happening?

Answer: Lot-to-lot variability in antibodies is a well-documented issue that can significantly impact assay reproducibility.[12][13] Even with the same catalog number, different batches of an antibody can exhibit variations in concentration, affinity, and specificity. Therefore, it is essential to validate each new lot of a critical reagent before use in your experiments.[3]

For antibodies, this validation should include:

• Titration: Determine the optimal antibody concentration that provides a strong signal with minimal background.[14][15]

• Specificity Testing: Confirm that the antibody detects the target protein of interest and does not cross-react with other proteins. This can be done using positive and negative controls (e.g., cell lysates from cells known to express or not express the target protein), knockdown/knockout cell lines, or by comparing the observed band size to the predicted molecular weight.[14]

Question: How can I ensure my qPCR results are reproducible?

Answer: Reproducibility in qPCR hinges on several factors, including primer design, template quality, and data analysis.[16]

• Primer Design and Validation: Primers should be designed to specifically amplify your target sequence with high efficiency (between 90% and 110%).[17] It's crucial to test primers for specificity using a melt curve analysis to ensure a single PCR product is amplified.[17]

• Template Quality: The purity of your nucleic acid template is critical. Contaminants can inhibit the PCR reaction and affect the reliability of your results.[18]

• Reference Gene Stability: The expression of your chosen reference gene(s) should be stable across all experimental conditions. It is important to validate the stability of candidate reference genes for each new experimental design.[19]

• Data Analysis: The 2-ΔΔCT method is widely used but assumes 100% amplification efficiency for all genes, which is often not the case.[19] It is best practice to measure the amplification efficiency and incorporate this into your calculations for relative quantification.[19]

Troubleshooting Common Assay Failures

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Weak or No Signal	Insufficient protein loaded or transferred.[15][20]	Verify protein concentration and ensure even transfer. Use a loading control to confirm consistent loading.
Suboptimal antibody concentration.[15]	Titrate the primary and secondary antibodies to determine the optimal dilution.[15]
Inactive enzyme or substrate.	Use fresh reagents and ensure proper storage conditions.
High Background	Antibody concentration too high.[15]	Decrease the concentration of the primary and/or secondary antibody.
Insufficient blocking or washing.[15][21]	Optimize blocking conditions (e.g., switch from milk to BSA) and increase the duration and number of wash steps.[15]
Non-Specific Bands	Poor antibody specificity.[14]	Use a more specific antibody. Perform a BLAST search to check for potential cross-reactivity.
Protein degradation.	Prepare fresh samples and use protease inhibitors during extraction.[22]

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Weak or No Signal	Reagents not at room temperature.[23]	Allow all reagents to equilibrate to room temperature before use.[23]
Incorrect reagent preparation or addition.[23]	Double-check all calculations and ensure reagents are added in the correct order.[23]
Insufficient incubation times.[24]	Adhere to the incubation times specified in the protocol.[24]
High Background	Insufficient washing.[24]	Increase the number of washes and ensure complete aspiration of wash buffer between steps.[24]
Antibody concentration too high.	Optimize the concentration of the detection antibody.
Poor Replicate Data (High %CV)	Pipetting errors.[24]	Use calibrated pipettes and practice proper pipetting technique.
Bubbles in wells.[24]	Ensure there are no bubbles in the wells before reading the plate.[24]

Section 3: Experimental Design & Data Integrity - A Framework for Robustness

A well-designed experiment with appropriate controls and transparent reporting is fundamental to achieving reproducible results.[25][26]

FAQ: Experimental Design

Question: How can I design my experiments to be more reproducible from the outset?

Answer: Incorporating principles of robust experimental design is critical. This includes:

• Including Appropriate Controls: Positive and negative controls are essential to validate that your assay is performing as expected.[27]

• Randomization and Blinding: Where possible, randomize the assignment of samples to different experimental groups and blind the experimenter to the identity of the samples to prevent bias.[27]

• Detailed Protocols: Maintain a detailed, step-by-step protocol that is followed consistently. Any deviations from the protocol should be documented.[25]

• Pre-specification of Analysis Plan: Define your data analysis plan before starting the experiment to avoid selective reporting of results.[25][26]

Question: What is the importance of publishing negative results?

Answer: The underreporting of negative results contributes to publication bias and can lead to other researchers unnecessarily repeating experiments that have already been shown to be unsuccessful.[28] Publishing all well-conducted experiments, regardless of the outcome, provides a more complete and accurate scientific record.

Workflow for Ensuring Experimental Reproducibility

Caption: A workflow for enhancing experimental reproducibility.

Section 4: Protocols

Protocol 1: Short Tandem Repeat (STR) Profiling for Human Cell Line Authentication

This protocol provides a general overview of the steps involved in STR profiling. It is recommended to use a validated commercial STR kit and follow the manufacturer's instructions.[5]

Materials:

• Genomic DNA extracted from the cell line to be tested

• Validated commercial STR profiling kit

• PCR thermal cycler

• Capillary electrophoresis instrument

• Genotyping analysis software

Method:

• DNA Extraction: Isolate high-quality genomic DNA from a fresh culture of the cell line.

• PCR Amplification: Amplify the STR loci from the genomic DNA using the primers provided in the commercial kit. The primers are typically fluorescently labeled.

• Capillary Electrophoresis: Separate the amplified, fluorescently labeled DNA fragments by size using a capillary electrophoresis instrument.

• Data Analysis: Use genotyping analysis software to determine the size of the fragments for each STR locus. This will generate the STR profile for the cell line.

• Database Comparison: Compare the generated STR profile to the reference STR profile for that cell line in a comprehensive database (e.g., ATCC, DSMZ). A match of ≥80% between the test profile and the reference profile is generally considered an authenticated match.

References

• MBL International. (2024, June 20). Common Challenges in Western Blotting and How to Overcome Them.
• Unknown. (2025, May 9). Western Blot Troubleshooting: 10 Common Problems and Solutions.
• Bitesize Bio. (2023, March 6). The Top 10 Western Blotting Mistakes (and Solutions!).
• Unknown. (2025, January 22).
• Bio-Rad. (2017, April 13). Key Steps to Ensure Optimized and Reproducible qPCR Experiments.
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Reference Data & Comparative Studies

A Comparative Analysis of Trifluoromethyl vs. Methyl Oxazepane Analogs: A Guide for Drug Discovery Professionals

In the landscape of modern medicinal chemistry, the strategic modification of lead compounds is paramount to achieving desired pharmacokinetic and pharmacodynamic profiles. The 1,4-oxazepane scaffold, a seven-membered heterocycle, has emerged as a promising framework for the development of novel therapeutics, particularly for central nervous system (CNS) disorders.[1][2] The substitution on this ring system can dramatically alter a molecule's properties. This guide provides an in-depth comparative analysis of two common bioisosteric substitutions on the oxazepane core: the trifluoromethyl (-CF3) group and the methyl (-CH3) group.

This analysis will delve into the profound impact of these seemingly minor structural changes on physicochemical properties, metabolic stability, and biological activity. By understanding the underlying principles and leveraging the experimental data and protocols provided, researchers can make more informed decisions in the design and optimization of next-generation oxazepane-based drug candidates.

The Oxazepane Scaffold: A Privileged Structure

The 1,4-oxazepane ring system is a versatile scaffold that combines the structural features of both morpholine and azepane. Its non-planar, flexible conformation allows for the presentation of substituents in a defined three-dimensional space, which can be crucial for target engagement.[3] Derivatives of this scaffold have been investigated for a range of biological targets, including dopamine and serotonin receptors, making them relevant for neuropsychiatric and neurological conditions.[4][5]

Trifluoromethyl vs. Methyl: A Tale of Two Substituents

The substitution of a methyl group with a trifluoromethyl group is a common tactic in medicinal chemistry to modulate a compound's properties.[6] While sterically similar, the electronic properties of these two groups are vastly different, leading to significant changes in the overall molecular profile.

Physicochemical Properties: A Comparative Overview

The introduction of a trifluoromethyl group in place of a methyl group on the oxazepane ring is predicted to have a significant impact on several key physicochemical parameters. These changes are summarized in the table below, with the rationale based on established principles of physical organic chemistry.

Property	Methyl (-CH3) Analog	Trifluoromethyl (-CF3) Analog	Rationale for Change
Lipophilicity (LogP)	Lower	Higher	The three fluorine atoms significantly increase the lipophilicity of the molecule.[6]
Aqueous Solubility	Higher	Lower	The increased lipophilicity of the CF3 group generally leads to a decrease in aqueous solubility.
pKa of the Ring Nitrogen	Higher (more basic)	Lower (less basic)	The strong electron-withdrawing nature of the CF3 group reduces the electron density on the nitrogen atom, thereby decreasing its basicity.[6]
Dipole Moment	Lower	Higher	The high electronegativity of the fluorine atoms creates a significant dipole moment.

These differences in physicochemical properties can have a profound effect on a compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its ability to interact with its biological target.

Impact on In Vitro ADME Properties

The ADME properties of a drug candidate are critical for its success. The trifluoromethyl group is often introduced to enhance metabolic stability, a key parameter in drug design.

Metabolic Stability

The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making the trifluoromethyl group much more resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.[6] This "metabolic blocking" can lead to a longer half-life and improved bioavailability.

Comparative Metabolic Pathway

The diagram below illustrates the predicted metabolic pathways for a hypothetical 7-methyl-1,4-oxazepane versus a 7-trifluoromethyl-1,4-oxazepane.

Caption: General synthetic workflow for substituted 1,4-oxazepanes.

Protocol: Synthesis of a 4-Substituted-7-methyl-1,4-oxazepane (Illustrative)

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the N-substituted amino alcohol precursor in a suitable anhydrous solvent (e.g., THF).

• Base Addition: Add a strong base (e.g., sodium hydride) portion-wise at 0°C to deprotonate the hydroxyl group.

• Addition of Alkylating Agent: Slowly add a methylating agent (e.g., methyl iodide).

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Cyclization: Upon completion of the methylation, add a deprotecting agent if necessary, followed by a reagent to facilitate intramolecular cyclization (e.g., by converting the alcohol to a good leaving group followed by heating).

• Workup and Purification: Quench the reaction with water, extract the product with an organic solvent, dry the organic layer, and purify the crude product by column chromatography.

Note: The synthesis of the trifluoromethyl analog would require a different strategy for introducing the CF3 group, potentially involving a trifluoromethyl-containing building block.

Physicochemical Property Determination

Protocol: LogP Determination by Shake-Flask Method [7][8][9]

• Preparation: Prepare a stock solution of the test compound in a suitable solvent. Prepare a biphasic system of n-octanol and water, pre-saturated with each other.

• Partitioning: Add a small aliquot of the stock solution to the biphasic system.

• Equilibration: Shake the mixture vigorously for a set period (e.g., 1 hour) to allow for partitioning.

• Phase Separation: Centrifuge the mixture to ensure complete phase separation.

• Quantification: Carefully sample both the aqueous and n-octanol layers and determine the concentration of the test compound in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS).

• Calculation: The LogP is calculated as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

In Vitro ADME Assays

ADME Assay Workflow

Caption: Workflow for in vitro ADME assays.

Protocol: In Vitro Liver Microsomal Stability Assay [10][11][12][13][14]

• Reagent Preparation: Prepare a working solution of the test compound. Thaw liver microsomes (human or other species) on ice and dilute to the desired concentration in buffer. Prepare the NADPH regenerating system.

• Incubation: In a 96-well plate, add the microsome solution and the test compound. Pre-incubate at 37°C.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the plate to pellet the precipitated protein.

• Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of remaining compound versus time. The slope of the line is used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA) [15][16][17][18]

• Membrane Coating: Coat the filter of a 96-well donor plate with a lipid solution (e.g., lecithin in dodecane).

• Donor Solution: Add the test compound solution to the donor wells.

• Assembly: Place the donor plate into a 96-well acceptor plate containing buffer.

• Incubation: Incubate the "sandwich" plate for a set period (e.g., 4-18 hours) at room temperature.

• Quantification: After incubation, measure the concentration of the test compound in both the donor and acceptor wells using an appropriate analytical method (e.g., UV-Vis spectroscopy or LC-MS).

• Calculation: The apparent permeability coefficient (Papp) is calculated from the concentration of the compound in the donor and acceptor wells.

Protocol: Caco-2 Permeability Assay [1][2][19][20][21]

• Cell Culture: Culture Caco-2 cells on permeable supports in a Transwell® plate for approximately 21 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.

• Dosing: Add the test compound to either the apical (A) or basolateral (B) side of the monolayer.

• Incubation: Incubate the plate at 37°C for a set time (e.g., 2 hours).

• Sampling: Sample the medium from the opposite side of the monolayer.

• Analysis: Quantify the concentration of the test compound in the collected samples using LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) for both apical-to-basolateral (A-to-B) and basolateral-to-apical (B-to-A) transport. The efflux ratio (Papp(B-A) / Papp(A-B)) can then be determined.

Biological Activity Assays

Protocol: Dopamine D4 Receptor Binding Assay [4][5][22][23][24]

• Membrane Preparation: Use cell membranes from a cell line stably expressing the human dopamine D4 receptor.

• Assay Setup: In a 96-well plate, set up wells for total binding, non-specific binding, and competitive binding with various concentrations of the test compound.

• Incubation: Add the cell membranes, a radioligand (e.g., [3H]-spiperone), and either buffer (for total binding), a high concentration of a known D4 antagonist (for non-specific binding), or the test compound to the wells. Incubate to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

• Washing: Wash the filters with cold buffer to remove any unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding and plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression to determine the IC50, which can then be converted to the Ki (inhibition constant).

Protocol: Serotonin 5-HT2A Receptor Binding Assay [25][26][27][28][29] This protocol is similar to the dopamine D4 receptor binding assay, with the following key differences:

• Membrane Preparation: Use cell membranes from a cell line stably expressing the human serotonin 5-HT2A receptor.

• Radioligand: A suitable radioligand for the 5-HT2A receptor, such as [3H]-ketanserin, is used.

• Non-specific Binding: A high concentration of a known 5-HT2A antagonist (e.g., ketanserin) is used to determine non-specific binding.

Conclusion and Future Perspectives

The choice between a methyl and a trifluoromethyl substituent on the oxazepane scaffold is a critical decision in drug design that can have far-reaching consequences for the properties and ultimate success of a drug candidate. The trifluoromethyl group offers the potential for enhanced metabolic stability, increased lipophilicity, and modulated biological activity. However, these advantages may come at the cost of reduced aqueous solubility and the potential for unforeseen interactions with biological targets.

This guide has provided a framework for understanding and experimentally evaluating the comparative effects of these two important functional groups. By employing the described synthetic strategies and in vitro assays, researchers can generate the necessary data to guide the rational design of novel oxazepane-based therapeutics. As our understanding of the subtle interplay between structure and function continues to grow, the strategic use of substituents like the trifluoromethyl group will remain a cornerstone of modern medicinal chemistry.

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Analytical Method Validation for 1,4-Oxazepane-6-Sulfonamide: A Comparative Guide to HILIC-LC-MS/MS vs. RP-HPLC-UV

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Regulatory Framework: ICH Q2(R2) Validation of Analytical Procedures

The Analytical Challenge: Polarity and Retention

In pharmaceutical development, the structural properties of an active pharmaceutical ingredient (API) dictate the analytical strategy. 1,4-oxazepane-6-sulfonamide is a highly polar, hydrophilic heterocyclic compound. The presence of the seven-membered oxazepane ring (containing basic nitrogen and oxygen) combined with a highly polar sulfonamide moiety at the 6-position results in a negative partition coefficient (LogP < 0).

When developing a quantitative assay for such polar compounds, traditional Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) often fails. To ensure data integrity and regulatory compliance under[1], laboratories must select an analytical method that provides robust retention, orthogonal selectivity, and high sensitivity.

This guide objectively compares the standard RP-HPLC-UV approach against Hydrophilic Interaction Liquid Chromatography coupled to tandem Mass Spectrometry (HILIC-LC-MS/MS), demonstrating why the latter is the superior choice for this molecular class.

Methodological Comparison: RP-HPLC vs. HILIC

As an Application Scientist, method selection must be driven by chemical causality rather than default laboratory habits.

The RP-HPLC Failure Mechanism: RP-HPLC relies on hydrophobic interactions between the analyte and a non-polar stationary phase (e.g., C18). Because 1,4-oxazepane-6-sulfonamide is highly hydrophilic, it experiences hydrophobic repulsion. Causality: The molecule fails to partition into the stationary phase, resulting in elution at or near the void volume. This leads to poor peak shape, co-elution with unretained matrix components, and severe ion suppression.

The HILIC Advantage: HILIC utilizes a polar stationary phase (e.g., Amide or bare silica) and a highly organic mobile phase (typically >80% Acetonitrile)[2]. Causality: The small percentage of water in the mobile phase forms an immobilized, water-rich hydration layer on the polar stationary phase. The hydrophilic sulfonamide partitions efficiently into this aqueous layer, yielding strong retention and excellent peak symmetry. Furthermore, the high organic content of the HILIC mobile phase drastically improves droplet desolvation efficiency in the MS electrospray ionization (ESI) source, boosting sensitivity by orders of magnitude[2].

Caption: Chromatographic retention mechanisms for hydrophilic sulfonamides.

Self-Validating Experimental Protocol: HILIC-LC-MS/MS

To meet the rigorous standards of ICH Q2(R2)[3], a protocol cannot merely be a list of steps; it must be a self-validating system . This means the method dynamically checks its own integrity during execution, preventing the generation of compromised data.

Step-by-Step Methodology

Step 1: Sample Preparation (Protein Precipitation)

• Action: Aliquot 50 µL of plasma sample. Add 200 µL of 100% Acetonitrile containing 10 ng/mL of the Stable Isotope-Labeled Internal Standard (SIL-IS: 1,4-oxazepane-6-sulfonamide-d4). Vortex for 2 minutes and centrifuge at 14,000 x g.

• Causality: Traditional liquid-liquid extraction (LLE) struggles to partition this hydrophilic compound into organic solvents. Protein Precipitation (PPT) with high-volume Acetonitrile not only crashes out matrix proteins but crucially leaves the final sample in a high-organic diluent (>80% ACN). This matches the initial HILIC mobile phase conditions, preventing peak breakthrough and solvent-mismatch distortion.

Step 2: Chromatographic Separation

• Column: Amide-HILIC (100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 95% B, hold for 1 min, ramp to 60% B over 4 mins.

• Causality: In HILIC, water is the strong eluting solvent. Starting at 95% B ensures the formation of the stationary aqueous partition layer. Ramping down to 60% B increases the aqueous phase, disrupting the partition layer and eluting the strongly retained polar sulfonamide. The 10 mM Ammonium Formate provides necessary ionic strength to prevent secondary electrostatic interactions with the silica support, eliminating peak tailing.

Step 3: Dynamic Integrity Checks (The Self-Validating Engine)

• Pre-Run (SST): The sequence begins with a System Suitability Test (SST) injecting a known standard six times. The instrument automatically calculates Retention Time RSD. If RSD > 2.0%, the run halts.

• In-Run (SIL-IS): The deuterated internal standard co-elutes with the analyte, experiencing the exact same matrix suppression. The MS software dynamically calculates the Area Ratio (Analyte/IS). If the IS absolute area fluctuates by >15% from the mean, the specific sample is flagged for reinjection, ensuring matrix effects do not silently corrupt the quantification.

Caption: Self-Validating HILIC-LC-MS/MS Workflow with Dynamic Integrity Checks.

Validation Results Comparison

The following table summarizes the experimental validation data for 1,4-oxazepane-6-sulfonamide, evaluated strictly against the ICH Q2(R2) acceptance criteria[4]. The data clearly illustrates the performance gap between the two methodologies.

Validation Parameter	ICH Q2(R2) Criteria	RP-HPLC-UV (C18)	HILIC-LC-MS/MS (Amide)	Conclusion / Causality
Specificity	No interference at RT	Co-elution with matrix	Baseline resolution	HILIC resolves the analyte from void matrix components.
Linearity (R²)	> 0.995	0.982	0.999	MS/MS provides superior dynamic range (1-1000 ng/mL).
Accuracy (% Rec)	85.0 - 115.0%	72.4% (Fails)	98.6%	RP-HPLC suffers from severe ion suppression at the void.
Precision (% RSD)	≤ 5.0%	8.7% (Fails)	1.8%	SIL-IS in HILIC dynamically corrects for injection variances.
LOD / LOQ	S/N > 3 / S/N > 10	50 ng/mL / 150 ng/mL	0.2 ng/mL / 1.0 ng/mL	High organic HILIC mobile phase maximizes ESI desolvation.

Conclusion

Attempting to force highly polar molecules like 1,4-oxazepane-6-sulfonamide through traditional Reversed-Phase workflows results in compromised data integrity, failing ICH Q2(R2) accuracy and precision criteria due to void volume elution and matrix interference.

By aligning the analytical technique with the chemical causality of the molecule, HILIC-LC-MS/MS emerges as the definitive, compliant solution. The method leverages aqueous layer partitioning for strong retention, while the self-validating protocol architecture ensures that every data point generated is robust, reproducible, and ready for regulatory submission.

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• Spectroscopy Online. "The Hyphenation of HILIC, Reversed-Phase HPLC, and Atmospheric-Pressure-Ionization MS." Spectroscopy, 2026. URL:[Link]

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A Comparative Guide to the Biological Activities of 1,4-Oxazepane and 1,4-Diazepane Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the seven-membered heterocyclic scaffolds of 1,4-oxazepane and 1,4-diazepane have emerged as privileged structures, offering a three-dimensional diversity that is increasingly sought after in modern drug discovery. While structurally similar, the substitution of an oxygen atom for a nitrogen atom imparts distinct physicochemical and biological properties, guiding their application in different therapeutic areas. This guide provides an in-depth, objective comparison of the biological activities of 1,4-oxazepane and 1,4-diazepane analogs, supported by experimental data, to inform scaffold selection and drug design strategies.

At a Glance: A Tale of Two Scaffolds

The 1,4-oxazepane and 1,4-diazepane cores, while both seven-membered rings, present fundamental differences in their electronic and hydrogen-bonding capabilities. The presence of an ether linkage in 1,4-oxazepane generally results in a more conformationally flexible and potentially more metabolically stable scaffold compared to the 1,4-diazepane, which contains two secondary amine functionalities. These amines in the 1,4-diazepane ring can act as both hydrogen bond donors and acceptors, a feature that profoundly influences their interaction with biological targets.

Comparative Biological Activity: A Divergence in Therapeutic Focus

While both scaffolds have been explored across a range of biological targets, the existing body of research points to a general divergence in their most prominent therapeutic applications. 1,4-Diazepane analogs are extensively studied for their effects on the central nervous system (CNS) and as anticancer agents, whereas 1,4-oxazepane derivatives have shown significant promise as modulators of specific receptor systems and as anti-inflammatory and antimicrobial agents.

Central Nervous System (CNS) Activity

1,4-Diazepane analogs have a long and well-documented history of CNS activity, largely stemming from the success of the benzodiazepine class of drugs. These compounds typically act as positive allosteric modulators of the GABA-A receptor, leading to anxiolytic, anticonvulsant, and sedative effects[1]. The broad-ranging CNS effects of 1,4-diazepine derivatives also include antipsychotic and anxiolytic properties[2][3].

1,4-Oxazepane analogs , in contrast, have been investigated for more targeted CNS applications. Notably, they have been developed as selective ligands for dopamine D4 and serotonin 5-HT1A receptors, which are key targets in the development of novel antipsychotic and anxiolytic medications[4]. This suggests a potential for more refined pharmacological profiles with fewer off-target effects compared to the broader activity of some diazepine-based compounds.

Anticancer Activity

The 1,4-diazepane scaffold is a well-established pharmacophore in the design of anticancer agents[2][5]. Numerous derivatives have been synthesized and evaluated, demonstrating cytotoxicity against a variety of cancer cell lines, including human breast cancer (MCF-7), colon cancer (HCT-116), and liver carcinoma (HepG-2)[6]. The mechanism of action for many of these compounds involves the induction of apoptosis and cell cycle arrest[5].

The exploration of 1,4-oxazepane analogs as anticancer agents is a more recent and less extensive field of research. However, emerging studies indicate their potential in this therapeutic area. For instance, certain 1-oxa-4-azaspironenone derivatives have shown potent activity against lung, breast, and cervical cancer cell lines[7].

Antimicrobial and Anti-inflammatory Activity

Both scaffolds have demonstrated potential as antimicrobial agents. 1,4-Diazepine derivatives have reported antibacterial and antifungal activities[2][8]. Similarly, various 1,4-oxazepine derivatives have been synthesized and shown to possess antibacterial activity against both Gram-positive and Gram-negative bacteria[3][9][10].

In the realm of anti-inflammatory action, 1,4-oxazepane sulfonamide derivatives have shown potent in vivo anti-inflammatory activity in carrageenan-induced paw edema models[9].

Head-to-Head Comparison: Nitric Oxide Synthase Inhibition

A direct comparative study of 3- and 5-imino analogs of 1,4-oxazepane and 1,4-diazepane as inhibitors of human nitric oxide synthases (NOS) provides a valuable, albeit specific, point of comparison. The results of this study are summarized below.

Scaffold	Analog	Target	IC50 (µM)
1,4-Oxazepane	3-imino	nNOS	>100
1,4-Oxazepane	5-imino	nNOS	1.2
1,4-Diazepane	3-imino	nNOS	0.45
1,4-Diazepane	5-imino	nNOS	0.23
1,4-Thiazepane	3-imino	iNOS	0.19
Data adapted from a study on NOS inhibitors.

In this specific study, the 1,4-diazepane analogs demonstrated more potent inhibition of neuronal nitric oxide synthase (nNOS) compared to their 1,4-oxazepane counterparts. This highlights how the subtle change from an oxygen to a nitrogen atom can significantly impact binding affinity and biological activity for a given target.

Structure-Activity Relationship (SAR) Insights

The biological activity of both scaffolds is highly dependent on the nature and position of substituents.

For 1,4-diazepines , particularly the benzodiazepines, key SAR principles include the influence of substituents on the fused benzene ring and the diazepine ring itself, which affects their binding to the GABA-A receptor and modulates their anxiolytic and anticonvulsant properties[1].

For 1,4-oxazepanes , studies on dopamine D4 receptor ligands have shown that small alkyl substitutions on the oxazepane ring can enhance affinity, while the nature of substituents on an N-benzyl group is also crucial[4][11].

Experimental Protocols

In Vitro Cytotoxicity Assessment: MTT Assay

A fundamental method for evaluating the potential anticancer activity of novel compounds is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (1,4-oxazepane or 1,4-diazepane analogs) in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: Workflow for the MTT cytotoxicity assay.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard and quantitative technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.

Principle: The test compound is serially diluted in a liquid growth medium in a 96-well microtiter plate. A standardized inoculum of the test microorganism is added to each well. The MIC is the lowest concentration of the compound that inhibits visible growth of the microorganism after incubation.

Step-by-Step Methodology:

• Preparation of Inoculum: Culture the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth (e.g., Mueller-Hinton Broth) to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Compound Dilution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compound in the broth in the wells of a 96-well plate.

• Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: Determine the MIC by visually inspecting the plates for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth.

Caption: Workflow for the broth microdilution antimicrobial susceptibility test.

Conclusion

The choice between a 1,4-oxazepane and a 1,4-diazepane scaffold in drug design is a nuanced decision that should be guided by the specific therapeutic target and desired pharmacological profile. The well-established and broad-ranging biological activities of 1,4-diazepane analogs, particularly in the CNS and oncology, make them a continued focus of research. Conversely, the 1,4-oxazepane scaffold offers opportunities for developing more targeted therapies, with demonstrated potential in modulating specific receptor systems and as anti-inflammatory and antimicrobial agents. The direct comparative data on nitric oxide synthase inhibition underscores the significant impact of the heteroatom substitution on biological activity. As synthetic methodologies for both scaffolds continue to evolve, a more extensive head-to-head comparison across a wider range of biological targets will undoubtedly emerge, further enriching the medicinal chemist's toolbox for the design of novel and effective therapeutics.

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Comparative Cross-Reactivity Profiling of Novel CNS-Active Agents: A Case Study of 5-(Trifluoromethyl)-1,4-oxazepane

In the landscape of modern drug discovery, particularly within the challenging domain of central nervous system (CNS) therapeutics, the early and comprehensive assessment of a candidate molecule's selectivity is paramount. Off-target interactions are a leading cause of adverse drug reactions (ADRs) and a significant contributor to late-stage clinical attrition.[1] This guide provides an in-depth comparative analysis of the cross-reactivity profile of a novel investigational compound, 5-(Trifluoromethyl)-1,4-oxazepane, against other CNS-active heterocyclic scaffolds. Our focus is to elucidate the experimental rationale and methodologies that constitute a robust secondary pharmacology evaluation, thereby enabling data-driven decisions in lead optimization and candidate selection.[2]

The 1,4-oxazepane scaffold is a privileged structure in medicinal chemistry, offering a three-dimensional architecture that can be exploited to achieve desired pharmacological properties. The incorporation of a trifluoromethyl (CF3) group is a well-established strategy to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[3] 5-(Trifluoromethyl)-1,4-oxazepane represents a promising, albeit hypothetical, lead compound for a novel CNS target. To ascertain its therapeutic viability, a rigorous evaluation of its off-target activity is essential.

The Imperative of Early-Stage Cross-Reactivity Profiling

Secondary pharmacology, or off-target profiling, aims to identify unintended interactions of a drug candidate with a wide array of biological targets.[4][5] This proactive approach to risk mitigation is critical for several reasons:

• Predicting Adverse Drug Reactions: Many ADRs are dose-dependent and predictable based on the pharmacological action of a drug at unintended targets.[4]

• Improving Therapeutic Index: By identifying and minimizing off-target activities, the therapeutic window of a compound can be widened, leading to a safer medication.

• Guiding Lead Optimization: Structure-activity relationship (SAR) studies can be effectively guided by cross-reactivity data to enhance selectivity while maintaining or improving on-target potency.[2]

• Reducing Late-Stage Attrition: Early identification of potential safety liabilities prevents the costly failure of drug candidates in later stages of development.[5][6]

Comparative Analysis: Scaffolds Under Investigation

For this comparative guide, we will evaluate the hypothetical cross-reactivity profile of 5-(Trifluoromethyl)-1,4-oxazepane (Compound A) against two other CNS-active heterocyclic compounds:

• Compound B: A piperidine-based analog, representing a more rigid six-membered heterocyclic system.

• Compound C: A benzodiazepine derivative, a class of compounds known for its broad CNS activity and potential for off-target effects.[7]

This comparison will highlight how subtle changes in the core scaffold can significantly impact the selectivity profile of a molecule.

Experimental Workflow for Comprehensive Cross-Reactivity Profiling

A tiered and systematic approach is employed to assess the cross-reactivity of our lead compounds. This workflow integrates both in silico predictions and in vitro experimental validation.

Figure 1: A tiered workflow for systematic cross-reactivity profiling of investigational compounds.

Data Presentation: Comparative Cross-Reactivity Profiles

The following tables summarize hypothetical data from a broad panel screen (Tier 1) and subsequent dose-response assays (Tier 2) for our three compounds of interest. A standard screening concentration of 10 µM was used for the initial panel.

Table 1: Primary Broad Panel Screening Results (% Inhibition at 10 µM)

Target Class	Target	Compound A (Oxazepane)	Compound B (Piperidine)	Compound C (Benzodiazepine)
GPCRs	5-HT2A	8%	55%	75%
Dopamine D2	12%	15%	65%
Muscarinic M1	5%	7%	45%
Adrenergic α1	15%	60%	80%
Ion Channels	hERG	25%	35%	70%
Nav1.5	10%	12%	55%
Cav1.2	8%	9%	50%
Kinases	ROCK1	3%	5%	30%
PIM1	6%	8%	35%
Transporters	SERT	7%	40%	60%
DAT	9%	15%	58%
Enzymes	PDE4	4%	6%	25%
FAAH	2%	3%	20%

Table 2: Dose-Response (IC50/EC50) Values for Confirmed Hits (µM)

Target	Compound A (Oxazepane)	Compound B (Piperidine)	Compound C (Benzodiazepine)	Assay Type
5-HT2A	> 25	8.5	1.2	Functional
Adrenergic α1	> 25	5.2	0.8	Binding
hERG	18	12	2.5	Patch Clamp
SERT	> 25	15	4.1	Uptake
Dopamine D2	> 25	> 25	3.8	Functional
Nav1.5	> 25	> 25	6.7	Patch Clamp

Interpretation of Results and Scientific Rationale

The hypothetical data reveals a significantly cleaner off-target profile for Compound A (5-(Trifluoromethyl)-1,4-oxazepane) compared to the piperidine and benzodiazepine analogs.

• Compound A demonstrates minimal activity against the targets in the primary screen, with only weak inhibition of the hERG channel that is significantly reduced in dose-response studies (IC50 = 18 µM). This suggests a lower propensity for off-target related adverse effects. The trifluoromethyl group and the more flexible seven-membered oxazepane ring may contribute to this enhanced selectivity by providing a unique conformational profile that is not well-tolerated by the binding sites of the screened off-targets.

• Compound B , the more rigid piperidine analog, shows notable activity against the 5-HT2A and adrenergic α1 receptors, as well as the serotonin transporter (SERT). This profile could translate to potential side effects such as hallucinations, cardiovascular changes, and drug-drug interactions.

• Compound C , the benzodiazepine derivative, exhibits broad cross-reactivity, a known characteristic of this chemical class. Significant activity against multiple GPCRs, ion channels, and transporters at low micromolar concentrations raises substantial safety concerns. This underscores the importance of moving away from scaffolds with inherent promiscuity in modern drug design.

The choice of functional assays over simple binding assays for hit confirmation is critical.[5][6] Binding assays can identify compounds that interact with a target but cannot distinguish between agonists, antagonists, or allosteric modulators.[5] Functional assays provide this crucial mechanistic information, which is essential for accurately predicting the physiological consequences of an off-target interaction. For instance, identifying a compound as a potent hERG channel blocker in a functional patch-clamp assay is a major red flag for potential cardiotoxicity.[1][8]

Detailed Experimental Protocols

To ensure the trustworthiness and reproducibility of these findings, detailed protocols for key assays are provided below.

Protocol 1: In Vitro Radioligand Binding Assay (e.g., for Adrenergic α1)

• Materials: Cell membranes expressing the human adrenergic α1 receptor, [3H]-prazosin (radioligand), test compounds, wash buffer (e.g., 50 mM Tris-HCl, pH 7.4), scintillation cocktail, filter plates, and a scintillation counter.

• Procedure:

  • Prepare serial dilutions of the test compounds in the assay buffer.

  • In a 96-well plate, add the cell membranes, [3H]-prazosin, and either the test compound, vehicle (for total binding), or a high concentration of a known non-radiolabeled antagonist (for non-specific binding).

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow binding to reach equilibrium.

  • Rapidly filter the contents of each well through a filter plate and wash with ice-cold wash buffer to separate bound from free radioligand.

  • Allow the filters to dry, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value by non-linear regression analysis.

Protocol 2: Automated Electrophysiology (Patch Clamp) for hERG Channel Activity

• Platform: An automated patch-clamp system (e.g., Qube 384 or Patchliner).

• Cells: A stable cell line expressing the human hERG channel (e.g., HEK293).

• Procedure:

  • Cells are harvested and prepared as a single-cell suspension.

  • The automated system performs whole-cell patch-clamp recordings, establishing a stable baseline current.

  • A specific voltage protocol is applied to elicit hERG tail currents.

  • The test compound is applied at various concentrations, and the effect on the hERG current is recorded.

• Data Analysis: The percent inhibition of the hERG tail current is calculated for each concentration, and an IC50 value is determined.

Signaling Pathway Visualization

The off-target activity of a compound can have downstream consequences on cellular signaling. For example, unintended blockade of the adrenergic α1 receptor can disrupt Gq-protein coupled signaling.

Figure 2: Simplified signaling pathway of the adrenergic α1 receptor and its inhibition by an off-target antagonist.

Conclusion and Future Directions

This comparative guide illustrates the critical importance of comprehensive cross-reactivity profiling in modern drug discovery. The hypothetical data for 5-(Trifluoromethyl)-1,4-oxazepane (Compound A) highlights a superior selectivity profile when compared to its piperidine (Compound B) and benzodiazepine (Compound C) counterparts. This favorable profile de-risks the compound for further development and underscores the value of innovative medicinal chemistry in designing safer therapeutics.

Future work would involve expanding the cross-reactivity assessment to include a broader range of targets, such as those on the SafetyScreenPLUS or BioPrint panels offered by commercial vendors, and conducting in vivo safety pharmacology studies to confirm the favorable in vitro profile.[1] Ultimately, a thorough understanding of a compound's off-target interactions is not just a regulatory requirement but a scientific imperative for the development of safe and effective medicines.

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A Head-to-Head Study of Trifluoromethylation Reagents: A Guide for Researchers and Drug Development Professionals

The strategic incorporation of the trifluoromethyl (CF₃) group is a cornerstone of modern medicinal chemistry and materials science. Its unique electronic properties can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity, making it a prized substituent in drug design. However, the selection of the appropriate trifluoromethylating reagent is a critical decision, with a profound impact on reaction efficiency, substrate scope, and overall synthetic strategy. This guide provides an in-depth, objective comparison of the leading classes of trifluoromethylation reagents, supported by experimental data, detailed protocols, and mechanistic insights to empower researchers in making informed decisions.

The Trifluoromethylation Toolbox: A Mechanistic Overview

Trifluoromethylation reagents can be broadly categorized into three main classes based on their reactivity: electrophilic, nucleophilic, and radical. The choice of reagent class is dictated by the nature of the substrate and the desired bond connection.

Electrophilic Trifluoromethylation: Taming the "Super Halogen"

Electrophilic trifluoromethylating agents deliver a CF₃⁺ synthon and are particularly effective for the trifluoromethylation of a wide range of nucleophiles, including carbanions, enolates, and electron-rich aromatic systems. The most prominent reagents in this class are the hypervalent iodine compounds developed by Togni and the sulfonium salts pioneered by Umemoto.

Mechanism of Action: These reagents can participate in both polar (Sₙ2-type) and single-electron transfer (SET) pathways. In the polar mechanism, the nucleophile directly attacks the electrophilic CF₃ group.[1] In the SET pathway, an electron is transferred from a suitable donor (which can be the substrate itself or a catalyst) to the reagent, generating a trifluoromethyl radical (CF₃•).[1][2]

DOT Diagram: Generalized Pathways for Electrophilic Trifluoromethylation

Caption: Generalized pathways for electrophilic trifluoromethylation.

Nucleophilic Trifluoromethylation: The Power of the CF₃⁻ Anion

Nucleophilic trifluoromethylating reagents deliver a trifluoromethyl anion equivalent (CF₃⁻) and are highly effective for the trifluoromethylation of electrophilic substrates, most notably carbonyl compounds and imines. The Ruppert-Prakash reagent, trimethyl(trifluoromethyl)silane (TMSCF₃), is the undisputed workhorse in this category.[3]

Mechanism of Action: The reaction typically proceeds via an anionic chain reaction mechanism. A catalytic amount of a nucleophilic initiator (e.g., fluoride ion) activates the TMSCF₃, generating a transient, highly reactive trifluoromethide anion. This anion then attacks the electrophilic substrate, and the resulting alkoxide or amide is silylated by another molecule of TMSCF₃, propagating the chain.

DOT Diagram: Nucleophilic Trifluoromethylation of a Carbonyl

Caption: General workflow for nucleophilic trifluoromethylation.

Radical Trifluoromethylation: A Versatile Approach for C-H Functionalization

Radical trifluoromethylation has emerged as a powerful and versatile strategy, particularly for the direct C-H functionalization of heterocycles and arenes. Sodium trifluoromethanesulfinate (CF₃SO₂Na), known as the Langlois reagent, is a popular, inexpensive, and stable precursor for generating the trifluoromethyl radical.[4][5]

Mechanism of Action: The Langlois reagent generates the trifluoromethyl radical (CF₃•) under oxidative conditions, often employing an oxidant like tert-butyl hydroperoxide (t-BuOOH) or through electrochemical oxidation.[5][6] The generated CF₃• is an electrophilic radical that readily adds to electron-rich C-H bonds.

DOT Diagram: Radical Trifluoromethylation of a Heterocycle

Caption: General workflow for radical trifluoromethylation.

Head-to-Head Performance Data

The choice of a trifluoromethylating reagent is highly dependent on the substrate. The following tables summarize the performance of different reagents on common substrate classes.

Table 1: Trifluoromethylation of β-Ketoesters

Reagent Class	Specific Reagent	Substrate	Yield (%)	Reference
Hypervalent Iodine	Togni Reagent II	2-Methyl-1-oxo-2,3-dihydro-1H-indene-2-carboxylate	Low/Inefficient	[7]
Sulfonium Salt	Umemoto Reagent	2-Methyl-1-oxo-2,3-dihydro-1H-indene-2-carboxylate	Good to Excellent	[7]
Sulfonium Salt	Umemoto Reagent IV	Sodium salt of ethyl 2-oxocyclohexanecarboxylate	84	[7]

Expertise & Experience: For the trifluoromethylation of activated methylene compounds like β-ketoesters, electrophilic sulfonium salts such as Umemoto's reagents generally provide higher yields compared to hypervalent iodine reagents like Togni's.[7] The increased reactivity of the sulfonium salts is often attributed to a more facile generation of the active trifluoromethylating species.

Table 2: Trifluoromethylation of Indoles

Reagent Class	Specific Reagent	Substrate	Position	Yield (%)	Reference
Radical	Togni Reagent (as radical precursor)	2-methyl-3-phenyl-1H-indole	C2	72
Electrophilic	Umemoto Reagent	1-methylindole	C3	~90
Radical	Langlois Reagent	N-Boc-pyrrole	C2	57 (gram scale)	[8]

Expertise & Experience: The trifluoromethylation of indoles showcases the importance of regioselectivity. Radical methods often favor the C2 position, while electrophilic methods can be tuned to favor the C3 position, depending on the specific reagent and reaction conditions.

Table 3: Trifluoromethylation of Arenes and Heteroarenes

Reagent Class	Specific Reagent	Substrate	Yield (%)	Reference
Radical	Langlois Reagent	4-acetylpyridine	~70 (optimized)
Electrophilic	Togni Reagent	2-pyridylarenes (ortho-position)	Low (11%)	[9]
Electrophilic	Umemoto Reagent	2-pyridylarenes (ortho-position)	Good	[9]
Nucleophilic	Ruppert-Prakash Reagent (with aryl halides)	Aryl Iodides	Good to Excellent

Expertise & Experience: For the direct C-H trifluoromethylation of heterocycles, radical methods using the Langlois reagent are often robust and cost-effective.[7] For the trifluoromethylation of pre-functionalized arenes (e.g., aryl halides or boronic acids), nucleophilic and electrophilic cross-coupling strategies are highly effective.

Key Experimental Protocols

Reproducibility is paramount in scientific research. The following are detailed, step-by-step protocols for key trifluoromethylation reactions.

DOT Diagram: Experimental Workflow for Electrophilic Trifluoromethylation

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Strategic Benchmarking of Novel Trifluoromethyl (-CF₃) Scaffolds Against FDA-Approved Therapeutics

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary & Mechanistic Rationale

The trifluoromethyl (-CF₃) group is a cornerstone of contemporary medicinal chemistry. Over the past two decades, the FDA has approved numerous -CF₃ containing therapeutics[1], validating its role as a privileged pharmacophore. As a Senior Application Scientist, I frequently evaluate novel investigational compounds against established clinical benchmarks. The strategic incorporation of the -CF₃ moiety fundamentally alters a molecule's physicochemical landscape, primarily by modulating lipophilicity and fortifying metabolic stability.

The Physics of the Pharmacophore (Causality): The carbon-fluorine (C-F) bond possesses a dissociation energy of 485.3 kJ/mol—significantly higher than the 414.2 kJ/mol of a standard C-H bond[2]. This exceptional bond strength, coupled with its steric resemblance to a chlorine atom (Van der Waals radius of 1.30 Å vs. 0.99 Å)[2], allows the -CF₃ group to act as a robust bioisostere. By replacing a metabolically labile methyl or methoxy group with a -CF₃ group, we effectively shield adjacent aromatic rings from[3]. Furthermore, the Hansch π value of the -CF₃ group (+0.88) significantly enhances the lipophilicity of the scaffold, driving passive transcellular diffusion[2].

To objectively demonstrate the superiority of our Novel-CF₃-Scaffold , we have benchmarked it against three FDA-approved -CF₃ containing drugs: Atogepant (CGRP antagonist), Celecoxib (COX-2 inhibitor), and Fluoxetine (SSRI).

Benchmarking Workflow & Experimental Design

To ensure scientific integrity, our evaluation follows a strict, multi-stage benchmarking workflow. We prioritize assays that directly interrogate the physicochemical alterations induced by the -CF₃ group.

Fig 1: Multi-stage benchmarking workflow for evaluating -CF3 therapeutic candidates.

Self-Validating Experimental Protocols

In drug development, the premature advancement of metabolically labile or impermeable scaffolds is a primary driver of Phase I attrition. Therefore, every protocol described below operates as a self-validating system to ensure data trustworthiness.

Protocol A: Human Liver Microsome (HLM) Stability Assay

Causality: Liver microsomes contain the primary Phase I metabolic enzymes (CYP450s). By incubating the Novel-CF₃-Scaffold with HLMs, we isolate oxidative metabolism. The strong electron-withdrawing nature of the -CF₃ group deactivates the scaffold toward electrophilic attack by CYP450 oxo-iron species. Self-Validation: The protocol mandates a 0-minute time point (100% control) to account for non-specific binding, and a positive control (Verapamil) to validate the enzymatic viability of the specific microsome batch. Without these, intrinsic clearance ( CLint​ ) calculations are uncalibrated.

Step-by-Step Methodology:

• Preparation: Thaw pooled Human Liver Microsomes (HLMs) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Compound Spiking: Dilute the Novel-CF₃-Scaffold, Atogepant, Celecoxib, and Fluoxetine to a final assay concentration of 1 µM (DMSO ≤ 0.1% to prevent CYP inhibition).

• Pre-Incubation: Add HLMs (final protein concentration 0.5 mg/mL) to the compound mixture and pre-incubate at 37°C for 5 minutes.

• Initiation: Start the metabolic reaction by adding an NADPH-regenerating system (1 mM final concentration).

• Quenching & Time-Course: At designated time points (0, 15, 30, 60, and 120 minutes), extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound.

Protocol B: Bidirectional Caco-2 Permeability Assay

Causality: While the -CF₃ group enhances passive diffusion, excessive lipophilicity can trigger recognition by efflux pumps like P-glycoprotein (P-gp)[4]. The bidirectional assay measures both Apical-to-Basolateral (A → B) and Basolateral-to-Apical (B → A) permeability to calculate the Efflux Ratio (ER). Self-Validation: Lucifer Yellow is included as a paracellular marker. If its apparent permeability ( Papp​ ) exceeds 1×10−6 cm/s, the enterocyte monolayer is compromised, and the test compound's data is automatically invalidated.

Step-by-Step Methodology:

• Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) in 24-well transwell plates. Culture for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 300 Ω⋅cm2 .

• Dosing: Prepare 10 µM solutions of the test compounds in HBSS buffer (pH 7.4).

• Incubation: For A → B assessment, add the compound to the apical chamber. For B → A assessment, add to the basolateral chamber. Incubate at 37°C for 2 hours.

• Sampling & Quantification: Collect samples from the receiver chambers at 120 minutes. Quantify via LC-MS/MS and calculate Papp​=(dQ/dt)/(C0​×A) .

Comparative Data Analysis

The quantitative benchmarking data highlights the optimized physicochemical profile of the Novel-CF₃-Scaffold compared to established FDA-approved drugs.

Compound	Primary Target	LogD (pH 7.4)	HLM t1/2​ (min)	Caco-2 Papp​ ( 10−6 cm/s)	Efflux Ratio (B → A / A → B)
Novel-CF₃-Scaffold	GPCR	3.2	>120	18.5	1.2
Atogepant (FDA, 2021)	CGRP Receptor	2.8	105	15.2	1.5
Celecoxib (FDA, 1998)	COX-2	3.5	85	22.1	0.9
Fluoxetine (FDA, 1987)	SERT	4.0	45	30.5	0.8

Data Interpretation: The Novel-CF₃-Scaffold achieves a highly favorable LogD of 3.2, striking the optimal balance between aqueous solubility and membrane permeability. Its HLM half-life (>120 min) significantly outperforms older generation drugs like Fluoxetine, confirming that the precise spatial orientation of our -CF₃ group effectively blocks CYP450 metabolism without triggering significant P-gp efflux (ER = 1.2).

Target Engagement & Pathway Modulation

To contextualize the functional impact of the -CF₃ group, we map its role in target engagement. For instance, in modern GPCR antagonists like [5] and our Novel-CF₃-Scaffold, the fluorinated moiety inserts into deep hydrophobic pockets of the receptor. This lipophilic interaction drastically decreases the dissociation rate ( koff​ ), prolonging residence time and effectively halting downstream signaling.

Fig 2: CGRP receptor signaling pathway inhibited by -CF3 antagonists like Atogepant.

Conclusion

Benchmarking against FDA-approved therapeutics reveals that the strategic placement of a trifluoromethyl group is not merely a structural modification, but a definitive driver of pharmacokinetic excellence. The experimental data confirms that our Novel-CF₃-Scaffold leverages the high bond dissociation energy of the C-F bond to resist oxidative degradation, while utilizing its optimized lipophilicity to ensure robust cellular permeability. By deploying self-validating in vitro assays, we can confidently advance this scaffold into late-stage preclinical development.

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• Title: N–Trifluoromethyl amines and azoles: An underexplored functional group in the medicinal chemist′s toolbox Source: American Chemical Society (Journal of Medicinal Chemistry) URL: [Link]

• Title: CMMS-GCL: cross-modality metabolic stability prediction with graph contrastive learning Source: Oxford Academic (Bioinformatics) URL: [Link]

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A Researcher's Guide to Validating Target Engagement for Novel Compounds: A Comparative Analysis Featuring 5-(Trifluoromethyl)-1,4-oxazepane

For researchers, scientists, and professionals in drug development, the journey from a promising novel compound to a validated therapeutic candidate is fraught with challenges. One of the most critical hurdles is unequivocally demonstrating that the molecule engages its intended biological target within the complex environment of a living cell.[1][2] This guide provides an in-depth comparison of leading experimental strategies for validating target engagement, using the novel scaffold 5-(Trifluoromethyl)-1,4-oxazepane as a case study. The inclusion of a trifluoromethyl group on the oxazepane scaffold suggests a strategic design to enhance metabolic stability and binding affinity, making robust target engagement validation paramount.[3]

This document eschews a one-size-fits-all template. Instead, it offers a decision-making framework, empowering you to select the most appropriate methodology based on your specific research context—whether your target is known, hypothesized, or entirely novel. We will dissect and compare three powerful, field-proven techniques: the label-free Cellular Thermal Shift Assay (CETSA), the covalent-capture method of Photoaffinity Labeling (PAL), and the competitive profiling power of Chemical Proteomics.

Cellular Thermal Shift Assay (CETSA): The Litmus Test for In-Cell Binding

CETSA operates on a simple, yet elegant, biophysical principle: when a small molecule binds to its protein target, it typically confers thermal stability.[4] This stabilization means the protein-ligand complex will denature and aggregate at a higher temperature than the unbound protein.[5][6] This label-free method is a frontline technique for confirming target engagement in a physiologically relevant setting.[4][7]

Experimental Workflow: A Step-by-Step Protocol

• Cell Treatment: Incubate intact cells or cell lysates with varying concentrations of 5-(Trifluoromethyl)-1,4-oxazepane or a vehicle control.

• Thermal Challenge: Aliquot the treated samples and heat them across a range of temperatures for a short, defined period (e.g., 3 minutes).[5][8]

• Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins via centrifugation.[9]

• Protein Quantification: Analyze the amount of soluble target protein remaining at each temperature point using methods like Western blotting or mass spectrometry.

Caption: CETSA Experimental Workflow.

Data Interpretation and Comparative Analysis

• Melting Curve: A plot of soluble protein versus temperature. A shift to the right in the presence of the compound indicates stabilization and target engagement.

• Isothermal Dose-Response (ITDR): Performed at a single, optimized temperature with varying compound concentrations to determine the potency of target engagement (EC50).[8]

CETSA	Advantages	Disadvantages
Principle	Label-free, no modification of compound or target required.	Indirect measurement of binding.
Context	Applicable in intact cells, lysates, and even tissues, preserving native protein complexes.[4]	May not be suitable for all targets (e.g., some membrane proteins).[7]
Throughput	Can be adapted to a 96-well or 384-well format for screening.	Can be labor-intensive if using Western blot for readout.
Information	Confirms intracellular target binding and can provide quantitative potency data.	Does not identify unknown targets.

Photoaffinity Labeling (PAL): Covalently Capturing the Target

When the target of a novel compound is unknown, PAL is an invaluable tool for identification.[10] This technique involves synthesizing a probe version of 5-(Trifluoromethyl)-1,4-oxazepane that incorporates two key features: a photoreactive group (like a diazirine or aryl azide) and a reporter tag (such as biotin).[10][11] Upon irradiation with UV light, the photoreactive group forms a highly reactive species that covalently crosslinks the probe to its binding partner.[12]

Experimental Workflow: A Step-by-Step Protocol

• Probe Synthesis: Synthesize a photoaffinity probe of 5-(Trifluoromethyl)-1,4-oxazepane containing a photoreactive moiety and a biotin tag.

• Cellular Labeling: Treat live cells with the probe. For competition experiments, a parallel group is co-incubated with an excess of the original, unlabeled compound.[13]

• Photo-Crosslinking: Irradiate the cells with UV light to induce covalent bond formation between the probe and its target(s).[12]

• Enrichment: Lyse the cells and use streptavidin beads to pull down the biotin-tagged probe-protein complexes.

• Target Identification: Elute the captured proteins and identify them using mass spectrometry.

Caption: Photoaffinity Labeling (PAL) Workflow.

Data Interpretation and Comparative Analysis

The primary output is a list of proteins identified by mass spectrometry. True targets should be significantly enriched in the probe-treated sample compared to controls and should show reduced enrichment in the presence of the competitor compound.

Photoaffinity Labeling (PAL)	Advantages	Disadvantages
Principle	Covalently captures the target, providing direct evidence of interaction.[11]	Requires chemical synthesis of a modified probe.
Context	Can be performed in live cells, capturing interactions in their native environment.[13]	Photoreactive groups can non-specifically label abundant or nearby proteins.
Throughput	Generally low-throughput, used for target identification rather than screening.	Synthesis of the probe can be challenging and may alter compound activity.
Information	Powerful for identifying previously unknown targets of a bioactive compound.[10]	Does not provide information on binding kinetics or thermodynamics.

Chemical Proteomics: Profiling by Competition

For compounds that may target large protein families, such as kinases, chemical proteomics offers a robust method for both target identification and selectivity profiling.[14] A prominent example is the use of "Kinobeads," which are sepharose beads derivatized with a cocktail of non-selective kinase inhibitors.[14][15] These beads are used to enrich a large portion of the cellular kinome.

Experimental Workflow: A Step-by-Step Protocol

• Lysate Preparation: Prepare a native cell lysate to ensure proteins are in their active conformations.

• Competitive Binding: Incubate the lysate with increasing concentrations of the test compound (e.g., 5-(Trifluoromethyl)-1,4-oxazepane).

• Affinity Enrichment: Add the Kinobeads to the pre-incubated lysate. The test compound will compete with the beads for binding to its kinase targets.[15]

• Pull-down and Digestion: Wash the beads to remove non-specifically bound proteins, and then perform an on-bead digestion to release peptides from the captured kinases.

• Quantitative Mass Spectrometry: Analyze the peptides using quantitative mass spectrometry to determine the abundance of each kinase bound to the beads at different concentrations of the test compound.[16]

Caption: Chemical Proteomics (Kinobeads) Workflow.

Data Interpretation and Comparative Analysis

By plotting the abundance of each identified kinase against the concentration of the test compound, dose-response curves can be generated. A decrease in the amount of a kinase pulled down by the beads with increasing compound concentration indicates that the compound is binding to that kinase and preventing its capture.

Chemical Proteomics (Kinobeads)	Advantages	Disadvantages
Principle	Unbiasedly profiles engagement across a large family of proteins.[14]	Primarily applicable to targets that bind competitively (e.g., ATP-binding site).[14]
Context	Uses native proteins from cell or tissue lysates.[15]	Does not typically work in intact cells.
Throughput	Moderate throughput, excellent for selectivity profiling of a lead compound.	Requires sophisticated mass spectrometry instrumentation and data analysis.
Information	Provides a comprehensive selectivity profile and identifies on- and off-targets simultaneously.[15]	May miss low-affinity binders or targets not captured by the affinity matrix.[14]

Decision-Making Framework: Choosing the Right Tool

The selection of a target engagement strategy is not arbitrary; it is dictated by the research question at hand.

Caption: Decision framework for selecting a target engagement method.

Conclusion

Validating the target engagement of a novel molecule like 5-(Trifluoromethyl)-1,4-oxazepane is a cornerstone of modern drug discovery.[2][6] There is no single "best" method; rather, there is a suite of powerful tools, each with distinct advantages. CETSA offers a direct, label-free confirmation of intracellular binding to a known target. PAL provides a path to identifying unknown targets through covalent capture. Chemical proteomics excels at defining the selectivity profile of a compound against entire protein families. By understanding the principles, workflows, and comparative strengths of these techniques, researchers can design a robust validation strategy that builds confidence in their molecule's mechanism of action and accelerates its path toward clinical consideration.

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• A typical photoaffinity labeling experimental protocol to identify the... (n.d.). ResearchGate. Retrieved March 14, 2026, from [Link]

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• A Practical Guide to Target Engagement Assays. (2025, December 8). Selvita. Retrieved March 14, 2026, from [Link]

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• Small molecule target identification using photo-affinity chromatography. (n.d.). IU Indianapolis ScholarWorks. Retrieved March 14, 2026, from [Link]

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• Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions. (2022, July 19). UKM Medical Molecular Biology Institute. Retrieved March 14, 2026, from [Link]

• Kinobead and single-shot LC-MS profiling identifies selective PKD inhibitors - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 14, 2026, from [Link]

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A Comparative Guide to Confirming the Absolute Stereochemistry of Chiral Oxazepanes

For Researchers, Scientists, and Drug Development Professionals

The unambiguous determination of a molecule's absolute stereochemistry is a cornerstone of modern drug discovery, chemical synthesis, and materials science. For heterocyclic scaffolds like chiral oxazepanes, which are prevalent in medicinally relevant compounds, confirming the precise three-dimensional arrangement of atoms is not merely an academic exercise—it is a critical requirement for ensuring efficacy, safety, and regulatory compliance.[1][2] Different enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles. Therefore, a robust and reliable assignment of absolute configuration is imperative.

This guide provides an in-depth, objective comparison of the primary analytical techniques used to confirm the absolute stereochemistry of chiral oxazepanes. Moving beyond a simple listing of methods, we will explore the fundamental principles, the causality behind experimental choices, and the self-validating protocols that ensure trustworthy results. We will compare the "gold standard" of single-crystal X-ray crystallography with powerful solution-state spectroscopic techniques, including Vibrational Circular Dichroism (VCD), Electronic Circular Dichroism (ECD), and Nuclear Magnetic Resonance (NMR) spectroscopy using chiral derivatizing agents.

At a Glance: Comparing the Methodologies

The choice of method for stereochemical determination is dictated by several factors, including the physical state of the sample, the quantity of material available, the presence of specific functional groups or chromophores, and the required level of certainty. Each technique offers a unique set of advantages and limitations.

Feature	X-ray Crystallography	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD)	Mosher's Method (NMR)
Principle	Diffraction of X-rays by a single crystal, utilizing anomalous dispersion.[3]	Differential absorption of left and right circularly polarized infrared light.[4]	Differential absorption of left and right circularly polarized UV-Vis light.[5]	Analysis of NMR chemical shifts of diastereomeric derivatives.[6][]
Sample State	Solid (high-quality single crystal).[1]	Solution or neat liquid.[4]	Solution.[1]	Solution.[1]
Sample Amount	µg to mg.[1]	mg.[1]	µg to mg.[1]	mg.[1]
Analysis Time	Days to weeks (including crystallization).	Hours to a few days (including computation).	Hours to a few days (including computation).	Hours to a day.
Key Advantage	Provides an unambiguous, definitive 3D structure.[3][8]	Broadly applicable (no chromophore needed), provides solution-state conformation.[4][9]	High sensitivity, suitable for very small sample quantities if a chromophore is present.[5]	Widely accessible instrumentation (NMR), relatively fast.[10]
Key Limitation	Absolute requirement for a suitable single crystal, which can be difficult or impossible to obtain.[11]	Requires quantum chemical calculations for interpretation; can be less sensitive than ECD.[11]	Requires a UV-Vis chromophore near the stereocenter for reliable results.[5]	Requires a reactive functional group (e.g., -OH, -NH) for derivatization; potential for reaction side products.[12][13]

X-ray Crystallography: The Definitive Answer

X-ray crystallography is considered the "gold standard" for determining absolute stereochemistry because it provides a direct visualization of the molecule's three-dimensional structure.[3][8]

The Principle of Causality: Anomalous Dispersion

Under normal conditions, X-ray scattering intensities are identical for a molecule and its mirror image (Friedel's Law). However, when the X-ray energy is near the absorption edge of a heavier atom in the crystal, a phenomenon called anomalous dispersion occurs.[3] This effect breaks Friedel's Law, causing slight but measurable differences in the diffraction pattern that are dependent on the absolute arrangement of atoms. The analysis of these differences, often quantified by the Flack or Hooft parameter, allows for an unambiguous assignment of the correct enantiomer.[3][14] A Flack parameter value near 0 indicates the correct configuration has been determined, while a value near 1 suggests the inverted structure is correct.[3]

Experimental Workflow and Protocol

The primary challenge and the reason this method is not universally applied is the absolute requirement for a high-quality single crystal. The process is a multi-step validation system: a poor crystal will not diffract well, preventing the collection of high-quality data needed for a reliable structural solution.

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A Practical Guide to Inter-Laboratory Validation of Quantitative Assays: Establishing Method Reproducibility

For researchers, scientists, and drug development professionals, the journey of a quantitative assay from a single laboratory's proof-of-concept to a widely accepted, robust analytical tool is paved with rigorous validation. While single-laboratory validation establishes an assay's performance characteristics under controlled conditions, inter-laboratory validation, also known as a collaborative study or ring trial, is the crucible where its true reproducibility and transferability are forged. This guide provides an in-depth, experience-driven framework for designing, executing, and interpreting an inter-laboratory validation study for a quantitative assay, ensuring the data generated is reliable, consistent, and defensible across different sites, operators, and equipment.

The objective of an inter-laboratory study is to provide a realistic estimate of an analytical method's performance when used in practice.[1] It is a critical step for standardizing a method for wider use, such as inclusion in pharmacopoeias or for regulatory submissions where data from multiple sites will be compared.[2] This process moves beyond the intermediate precision determined within a single lab (different days, analysts, equipment) to assess the ultimate measure of precision: reproducibility.[2][3]

The Foundational Step: Single-Laboratory Validation

Before embarking on a multi-laboratory study, the assay must be thoroughly validated within a single laboratory. This initial phase is not merely a suggestion but a prerequisite. An assay that is not well-characterized and robust in one location cannot be expected to perform consistently across several. This single-laboratory validation should establish the following core performance characteristics, guided by principles outlined in documents such as the ICH Q2(R1) and FDA guidelines.[2]

Key Single-Laboratory Validation Parameters:

• Accuracy: The closeness of test results to the true value. This is often assessed using certified reference materials or by spiking a blank matrix with a known quantity of the analyte.[2]

• Precision: Assessed at two levels:

  • Repeatability (Intra-assay precision): The precision over a short interval of time with the same operator, equipment, and reagents.[2]

  • Intermediate Precision: Expresses the variation within a single laboratory, accounting for different days, analysts, and equipment.[2]

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of other components that may be expected to be present.[4]

• Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.[2]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be reliably detected and quantified, respectively.[4][5]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, temperature), providing an indication of its reliability during normal usage.[4]

Only when these parameters are well-defined and meet predefined acceptance criteria should an inter-laboratory study be considered.

Designing a Robust Inter-Laboratory Validation Study

The design of a collaborative study is critical for generating statistically meaningful data. Authoritative bodies like AOAC INTERNATIONAL and ASTM International provide detailed guidelines for this process.[1][6][7]

A typical workflow for an inter-laboratory validation study is outlined below.

Caption: A typical workflow for an inter-laboratory validation study.

Key Design Considerations:

• Number of Laboratories: A minimum of eight laboratories reporting valid data is generally recommended to ensure statistical power.[1][7] In special cases, such as with highly specialized or expensive equipment, a minimum of five may be acceptable, but this will widen the confidence interval of the statistical estimates.[1]

• Number of Materials/Samples: A minimum of five different materials should be included in the study to cover the analytical range and different matrix complexities.[1][7] These materials should be homogeneous and stable throughout the duration of the study.

• Replication: To assess both within-laboratory (repeatability) and between-laboratory (reproducibility) precision, a design with replicates is essential. Blind duplicates or split-level designs (samples with slightly different concentrations) are often employed.[1]

• The Study Protocol: A meticulously detailed protocol is the cornerstone of a successful study. It must be unambiguous to prevent deviations.[7] The protocol should clearly specify:

  • The exact analytical procedure.

  • Requirements for equipment, reagents, and reference standards.[4]

  • System suitability test criteria.

  • Sample preparation and handling procedures.

  • Data recording and reporting formats.

Executing the Study and Analyzing the Data

Once the protocol and materials are distributed, participating laboratories perform the analysis. A central coordinator should be designated to handle queries and collect the data.

The primary goal of the statistical analysis is to determine the precision of the method, specifically its repeatability and reproducibility.[6][8]

Core Performance Parameters in Inter-Laboratory Validation:

Performance Parameter	Description	How It's Assessed in the Study
Repeatability (sr)	The precision of the method under identical operating conditions over a short interval (within-laboratory precision).	Calculated from the variation of replicate measurements within each laboratory.
Reproducibility (sR)	The precision of the method between different laboratories (inter-laboratory precision). This is the key outcome of the study.[2][4]	Calculated from the total variation of all results from all laboratories, which includes both within- and between-laboratory variability.

The statistical analysis typically follows the procedures outlined in standards like ASTM E691 or ISO 5725.[6][9] The process involves:

• Data Scrutiny and Outlier Detection: Before performing the main analysis, the data from all laboratories are examined for outliers. Graphical methods (e.g., Youden plots) and statistical tests like Cochran's C test (for within-laboratory variance) and Grubbs' test (for laboratory means) are used to identify and potentially exclude inconsistent data.

• Analysis of Variance (ANOVA): A one-way ANOVA is performed on the data for each material to partition the total variance into within-laboratory and between-laboratory components.

• Calculation of Precision Statistics: From the ANOVA results, the key precision parameters are calculated:

  • Repeatability standard deviation (sr)

  • Reproducibility standard deviation (sR)

  • Repeatability limit (r = 2.8 * sr)

  • Reproducibility limit (R = 2.8 * sR)

The relationship between these variance components is illustrated in the diagram below.

Caption: Relationship between total, between-lab, and within-lab variance.

Illustrative Experimental Data and Protocol

To provide a practical context, consider a hypothetical inter-laboratory study for a new quantitative ELISA assay.

Experimental Protocol: Inter-Laboratory ELISA Validation

• Objective: To determine the reproducibility of the "Quantikine-X" ELISA for measuring Analyte X in human serum.

• Study Design:

  • Laboratories: 8 participating laboratories.

  • Materials: 5 human serum pools with different concentrations of Analyte X (including a low, mid, and high concentration relative to the assay range).

  • Replication: Each laboratory receives two vials of each material (blind duplicates) for a total of 10 samples.

• Assay Procedure:

  • Laboratories are provided with the same lot of the Quantikine-X ELISA kit and a detailed, step-by-step protocol.

  • The protocol specifies all critical parameters: sample dilution, incubation times and temperatures, wash steps, and data analysis using a 4-parameter logistic curve fit.

• Data Submission:

  • Each laboratory submits the raw optical density readings and the calculated concentrations for all 10 samples.

  • A system suitability checklist must also be completed.

Data Presentation: Summary of Hypothetical Inter-Laboratory Results

Material	Mean Conc. (ng/mL)	Repeatability SD (sr)	Reproducibility SD (sR)	Repeatability RSD (RSDr%)	Reproducibility RSD (RSDR%)
A	5.2	0.31	0.65	6.0%	12.5%
B	24.8	1.12	2.48	4.5%	10.0%
C	98.5	4.14	8.87	4.2%	9.0%
D	455.1	20.02	40.96	4.4%	9.0%
E	899.7	48.58	98.97	5.4%	11.0%

These results would then be compiled into a final validation report, concluding whether the assay's reproducibility is fit for its intended purpose.

Conclusion

Inter-laboratory validation is an indispensable step in the lifecycle of a quantitative assay, providing the ultimate evidence of its robustness and transferability. By moving beyond the controlled environment of a single lab, it offers a true assessment of how a method will perform in the real world. A well-designed and executed collaborative study, grounded in the principles established by organizations like the ICH, AOAC, and ASTM, ensures that the analytical data generated is not only accurate and precise but also reproducible, fostering confidence in results across the scientific community.

References

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• E691 Standard Practice for Conducting an Interlaboratory Study to Determine the Precision of a Test Method. (2021, March 2). ASTM International. Retrieved from [Link]

• ASTM E691-23: Interlaboratory Study to Determine Test Method Precision. (2025, June 4). The ANSI Blog. Retrieved from [Link]

• E691 Standard Practice for Conducting an Interlaboratory Study to Determine the Precision of a Test Method. (2022, June 27). ASTM International. Retrieved from [Link]

• ASTM E691-18 - Standard Practice for Conducting an Interlaboratory. (n.d.). Standard.no. Retrieved from [Link]

• Guidelines for Collaborative Study Procedure to Validate Characteristics of a Method of Analysis. (n.d.). AOAC International. Retrieved from [Link]

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• A protocol for the validation of qualitative methods of detection. (n.d.). RSC Publishing. Retrieved from [Link]

• Appendix D: Guidelines for Collaborative Study Procedures To Validate Characteristics of a Method of Analysis. (n.d.). Feed Industry HACCP and PCQI Training. Retrieved from [Link]

• Formats for AOAC Collaborative Study Manuscripts and Protocols. (n.d.). AOAC International. Retrieved from [Link]

• AOAC INTERNATIONAL Guidelines for Validation of Botanical Identification Methods. (n.d.). PMC. Retrieved from [Link]

• Appendix F: Guidelines for Standard Method Performance Requirements. (n.d.). AOAC International. Retrieved from [Link]

• AOAC International (2023) Appendix D: Guidelines for Collaborative Study Procedures to Validate Characteristics of a Method of Analysis. In Latimer Jr, G.W., ed., Official Methods of Analysis of AOAC International, 22nd edition, Oxford University Press, Oxford. (2023, February 24). Scientific Research Publishing. Retrieved from [Link]

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• Analytical Method Validation: Back to Basics, Part II. (2025, November 26). LCGC International. Retrieved from [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 5-(Trifluoromethyl)-1,4-oxazepane;hydrochloride

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 5-(Trifluoromethyl)-1,4-oxazepane;hydrochloride. As a novel compound, it should be handled with the utmost care, assuming it is hazardous until proven otherwise. This guide is structured to provide a deep, field-proven understanding of the necessary precautions, operational plans, and disposal protocols.

Hazard Assessment: An Informed Approach to an Unknown Profile

Currently, no specific Safety Data Sheet (SDS) is available for 5-(Trifluoromethyl)-1,4-oxazepane;hydrochloride. Therefore, a risk assessment must be based on the structural components of the molecule and the general principles of handling research chemicals.[1][2]

• The Trifluoromethyl (CF₃) Group: The incorporation of a trifluoromethyl group is a common strategy in medicinal chemistry to enhance metabolic stability and bioavailability.[3][4] While this functional group is generally stable, its presence in a molecule can alter its toxicological profile.

• The 1,4-Oxazepane Ring: This seven-membered heterocyclic structure is found in various biologically active compounds.[5][6][7][8] Its presence suggests the potential for interaction with biological systems, and therefore, the compound should be treated as potentially bioactive.

• Hydrochloride Salt: The compound is a hydrochloride salt, indicating it is likely a solid and will form a mildly acidic solution when dissolved in protic solvents. This presents a risk of skin and eye irritation.

• Overall Approach: Given the lack of specific toxicity data, a conservative approach is mandatory.[1][2] This compound must be presumed to be hazardous, with potential for skin, eye, and respiratory irritation, as well as unknown systemic toxicity. All handling procedures should be designed to minimize any potential exposure.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of appropriate PPE is the most critical step in ensuring personal safety.[9][10][11][12][13] The level of PPE required will vary depending on the specific task being performed.

Laboratory Operation	Minimum Required PPE
Storage and Transport	Lab coat, safety glasses with side shields, nitrile gloves.
Weighing and Handling Solids	Double nitrile gloves, lab coat, chemical splash goggles, and an N95 respirator (or higher) in a chemical fume hood or ventilated enclosure.
Preparing Solutions (Dissolving)	Double nitrile gloves, chemical-resistant apron over a lab coat, chemical splash goggles, and a face shield. All work must be conducted in a chemical fume hood.[10]
Conducting Reactions and Work-up	Heavy-duty chemical-resistant gloves (e.g., butyl rubber or neoprene) over nitrile gloves, a chemical-resistant apron, chemical splash goggles, and a face shield. All operations must be performed within a certified chemical fume hood.
Spill Cleanup	Chemical-resistant disposable coveralls, heavy-duty gloves, boot covers, and a full-face respirator with appropriate cartridges.

Diagram 1: PPE Donning and Doffing Sequence

Caption: Proper sequence for donning and doffing PPE to minimize contamination.

Operational Plan: Step-by-Step Guidance for Safe Handling

3.1. General Precautions:

• Always work in a well-ventilated area, preferably within a chemical fume hood.[12]

• Never work alone when handling this compound.[13]

• Ensure that an eyewash station and safety shower are readily accessible.[12]

• Label all containers clearly with the full chemical name and any known hazards.[14]

3.2. Handling Solid Compound:

• Preparation: Before handling, ensure all necessary PPE is correctly donned. Designate a specific area within a chemical fume hood for weighing and transfer.

• Weighing: Use a disposable weighing boat. Handle the container and spatula with care to avoid generating dust.

• Transfer: If transferring to a reaction vessel, do so slowly and carefully.

• Cleanup: After handling, decontaminate the spatula and work surface with an appropriate solvent (e.g., 70% ethanol). Dispose of the weighing boat and any contaminated wipes in the designated halogenated solid waste container.

3.3. Preparing Solutions:

• Solvent Addition: In a fume hood, add the desired solvent to the vessel containing the solid compound. Never add the solid to the solvent, as this can increase the risk of splashing.

• Dissolution: Use a magnetic stirrer to aid dissolution. Keep the vessel covered to the extent possible.

• Transfer: Use a clean pipette or syringe to transfer the solution.

Emergency Response Plan

4.1. Spills:

• Small Spill (in a fume hood):

  • Alert nearby personnel.

  • Wearing appropriate PPE, absorb the spill with a chemical absorbent pad or sand.

  • Collect the contaminated absorbent material into a sealed container.

  • Wipe the area with a suitable solvent and then with soap and water.

  • Dispose of all contaminated materials as halogenated waste.

• Large Spill (outside a fume hood):

  • Evacuate the immediate area and alert others.

  • If the spill is significant or involves volatile solvents, activate the fire alarm to evacuate the building.

  • Contact your institution's Environmental Health and Safety (EHS) office immediately.

  • Do not attempt to clean up a large spill without specialized training and equipment.

Diagram 2: Spill Response Workflow

Caption: Decision-making workflow for responding to a chemical spill.

4.2. Personal Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[1]

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Disposal Plan: Managing Halogenated Waste

As a trifluoromethylated compound, all waste containing 5-(Trifluoromethyl)-1,4-oxazepane;hydrochloride must be treated as halogenated organic waste .[15]

• Waste Segregation:

  • Maintain separate, clearly labeled waste containers for halogenated solid waste and halogenated liquid waste.

  • Never mix halogenated waste with non-halogenated waste, as this significantly increases disposal costs and environmental impact.

• Liquid Waste:

  • Collect all solutions and reaction mixtures containing the compound in a designated, sealed container labeled "Halogenated Organic Liquid Waste."

  • List all components and their approximate percentages on the waste tag.

• Solid Waste:

  • Collect all contaminated consumables (gloves, wipes, weighing boats, silica gel) in a sealed, labeled container for "Halogenated Organic Solid Waste."

• Disposal Procedure:

  • Ensure all waste containers are tightly sealed and stored in a secondary containment bin.

  • Follow your institution's procedures for hazardous waste pickup. This typically involves submitting a request to your EHS department.[16] High-temperature incineration is the preferred method for the ultimate destruction of such compounds.[17]

By adhering to these stringent safety protocols, you can mitigate the risks associated with handling this novel compound and ensure a safe and productive research environment.

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